Cyclophosphamide-d8 (hydrate)

Core Science & Biosynthesis

Resolving the Isotopic Envelope: A Technical Guide on the Molecular Weight Dynamics of Cyclophosphamide and Cyclophosphamide-d8 in LC-MS/MS

Executive Summary

As a Senior Application Scientist, one of the most critical challenges in bioanalytical method development is ensuring absolute specificity during therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling. Cyclophosphamide, a foundational nitrogen mustard alkylating agent used in oncology and rheumatology, presents a unique mass spectrometry challenge due to its dual-chlorine structure[1].

This technical guide deconstructs the molecular weight differences between native Cyclophosphamide and its stable isotope-labeled internal standard (IS), Cyclophosphamide-d8. Rather than merely listing specifications, this whitepaper explains the fundamental causality behind selecting an 8-Dalton mass shift to build a self-validating, interference-free analytical protocol.

Structural and Molecular Weight Fundamentals

To accurately quantify cyclophosphamide in complex biological matrices, an internal standard is required to correct for matrix effects, extraction recovery, and ionization variations[2].

Native Cyclophosphamide has the chemical formula C7H15Cl2N2O2P and an average molecular weight of 261.09 g/mol [3][4]. In mass spectrometry, however, we monitor the monoisotopic mass, which yields a protonated precursor ion [M+H]+ frequently observed at m/z 261.0 or 262.9 depending on the specific ionization adducts and instrument calibration[5][6].

Cyclophosphamide-d8 is synthesized by replacing eight hydrogen atoms with deuterium on the bis(2-chloroethyl) groups[7]. This isotopic enrichment changes the chemical formula to C7H7D8Cl2N2O2P, increasing the molecular weight to 269.14 g/mol [8].

Table 1: Quantitative Comparison of Cyclophosphamide and Cyclophosphamide-d8

Property	Native Cyclophosphamide	Cyclophosphamide-d8 (IS)
Chemical Formula	C7H15Cl2N2O2P[9]	C7H7D8Cl2N2O2P[7]
Average Molecular Weight	261.09 g/mol [10]	269.14 g/mol [8]
Mass Shift ( Δ )	Baseline	+8.05 Da
Typical Precursor Ion	m/z 261.0[6]	m/z 269.0 - 270.9[5][11]
Primary MRM Transition	m/z 261.0 → 140.0[6]	m/z 270.9 → 148.6[5][11]

The Causality of Deuteration: Why an 8-Dalton Shift?

In bioanalytical assay design, selecting the correct isotopic label is a calculated decision based on the target molecule's isotopic envelope. Cyclophosphamide contains two chlorine atoms. Chlorine naturally exists as two stable isotopes: 35Cl (75.78%) and 37Cl (24.22%).

Consequently, the native drug exhibits a distinct M, M+2, and M+4 isotopic pattern. The M+2 peak (containing one 37Cl ) is approximately 64% the intensity of the monoisotopic peak, and the M+4 peak (containing two 37Cl atoms) is approximately 10% the intensity.

The Analytical Trap: If a method developer were to use a +4 Da internal standard (Cyclophosphamide-d4), its monoisotopic precursor mass would directly overlap with the M+4 isotopic peak of the native drug. At high physiological concentrations of the native drug, this M+4 peak would "bleed" into the IS channel, artificially inflating the IS signal and destroying the assay's linearity.

The Solution: By utilizing Cyclophosphamide-d8, we introduce a +8.05 Da mass shift. This completely clears the native isotopic envelope, ensuring zero cross-talk between the analyte and the internal standard. This choice transforms the assay into a self-validating system where the IS response remains strictly independent of the analyte concentration, a mandatory requirement for rigorous LC-MS/MS validation[5].

Self-Validating Protocol: LC-MS/MS Quantification Workflow

To leverage this mass difference, the following protocol details a robust UPLC-MS/MS workflow for quantifying cyclophosphamide in plasma[11].

Step-by-Step Methodology:

• Matrix Aliquoting: Transfer 100 µL of human plasma (calibrator, QC, or unknown) into a clean microcentrifuge tube[11].

• Isotope Dilution: Add 20 µL of Cyclophosphamide-d8 working solution. Self-Validation Check: Always include a "Zero Sample" (blank matrix spiked only with IS) to continuously validate the absence of native drug interference[11].

• Protein Precipitation: Add 400 µL of cold acetonitrile to precipitate plasma proteins and extract the analytes[11][12].

• Centrifugation: Vortex vigorously for 1-2 minutes, then centrifuge at 12,000 rpm for 10 minutes[11].

• Supernatant Transfer & Drying: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle nitrogen stream at 40°C[11].

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 5 mM ammonium formate and methanol/acetonitrile)[11].

• UPLC-MS/MS Analysis: Inject the sample onto a reversed-phase C18 column. Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode[11][13].

Caption: LC-MS/MS Workflow for Cyclophosphamide Quantification using d8 Internal Standard.

Pharmacokinetic and Metabolic Implications

While the 8-Dalton mass difference is a massive advantage for mass spectrometry, one must consider the Kinetic Isotope Effect (KIE). Because the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, deuteration at metabolic liability sites can theoretically alter a drug's clearance rate[2].

Cyclophosphamide is a prodrug activated by hepatic cytochrome P450 enzymes via 4-hydroxylation[6]. In Cyclophosphamide-d8, the deuterium atoms are located exclusively on the bis(2-chloroethyl) chains[7], not at the C-4 position of the oxazaphosphorine ring where primary oxidation occurs. Therefore, the deuteration does not significantly impede the primary activation pathway. This ensures that the d8 variant behaves chromatographically and kinetically identical to the native drug during sample extraction and LC elution, fulfilling the fundamental requirement of an ideal internal standard.

References

• Cyclophosphamide - GlobalRPH. globalrph.com. 1

• Cyclophosphamide - the NIST WebBook. nist.gov. 9

• Cyclophosphamide-d8 | Stable Isotope. medchemexpress.com. 2

• Cyclophosphamide | Apoptosis Inducers. tocris.com. 3

• Cyclophosphamide | Alkylating agent. targetmol.com. 10

• Compound: CYCLOPHOSPHAMIDE (CHEMBL1200796). ebi.ac.uk. 4

• Cyclophosphamide D8 - VIVAN Life Sciences. vivanls.com. 7

• Cyclophosphamide-d8 | MedChemExpress. medchemexpress.com. 8

• A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide. annalsofrscb.ro. 5

• Development and Validation of SPE-HPLC-MS/MS Method for Determining Cyclophosphamide. pjoes.com. 13

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. amazonaws.com. 12

• A Sensitive and Rapid Ultra High-Performance Liquid Chromatography with Tandem Mass Spectrometric Assay. nih.gov. 6

• Ifosfamide-d4-1 | Benchchem. benchchem.com. 11

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Isotopic Purity Requirements for Cyclophosphamide-d8 Hydrate: A Technical Whitepaper

Executive Summary

In the realm of therapeutic drug monitoring (TDM) and pharmacokinetic profiling, the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) relies heavily on the integrity of the internal standard (IS). For the quantification of the antineoplastic and immunosuppressive agent cyclophosphamide, Cyclophosphamide-d8 hydrate is the gold standard[1]. This whitepaper dissects the mechanistic causality behind the specific isotopic and physicochemical requirements of this standard, explaining why a +8 Da mass shift, a monohydrate crystal structure, and an isotopic purity of >98% Atom D are non-negotiable for achieving self-validating, interference-free quantification.

Mechanistic Rationale: The Anatomy of Cyclophosphamide-d8 Hydrate

The Hydrate Advantage: Thermodynamic Stability

A critical, yet frequently overlooked, variable in quantitative analysis is the physical stability of the reference material during weighing and storage. Cyclophosphamide in its anhydrous state is notoriously difficult to handle; it is highly hygroscopic and exhibits a low melting point (41–45 °C)[2]. If an anhydrous standard is used, it will rapidly and unpredictably absorb atmospheric moisture, altering its molecular weight and leading to inaccurate molarity in stock solutions.

The monohydrate form (Cyclophosphamide-d8 hydrate) incorporates a single water molecule into its crystal lattice. This structural addition raises the melting point to 49–53 °C and significantly enhances its thermodynamic stability[3]. This physical property acts as a self-validating mechanism: by utilizing the hydrate, analysts guarantee that the mass weighed directly translates to an accurate molar concentration, eliminating moisture-induced variability.

The Necessity of the +8 Da Mass Shift

The molecular formula of unlabeled cyclophosphamide (C₇H₁₅Cl₂N₂O₂P) contains two chlorine atoms[4]. Because natural chlorine is composed of approximately 75.8% ³⁵Cl and 24.2% ³⁷Cl, the natural isotopic envelope of cyclophosphamide is unusually broad. It features a massive M+2 peak (~65% abundance relative to the monoisotopic mass) and a highly significant M+4 peak (~11%)[5].

If a +4 Da (d4) internal standard were utilized, the monoisotopic precursor of the IS would directly overlap with the natural M+4 isotope of the unlabeled drug. At high clinical concentrations of cyclophosphamide, this overlap causes significant signal interference (Type I cross-talk), artificially inflating the IS signal and skewing the calibration curve[6]. By employing Cyclophosphamide-d8, the precursor mass is shifted by +8 Da, completely bypassing the natural isotopic envelope and ensuring absolute isolation in the first quadrupole (Q1).

Logical relationship of isotopic mass shift preventing MS/MS cross-talk.

Isotopic Purity & Mass Spectrometry Dynamics

Defining Isotopic Purity Requirements (>98% Atom D)

The isotopic purity of Cyclophosphamide-d8 hydrate must strictly exceed 98% Atom D[7]. If the isotopic purity is compromised during synthesis, residual d0-cyclophosphamide (unlabeled) will be present within the IS material. Because the IS is spiked into every sample at a high, constant concentration to ensure a robust signal, even a 0.5% d0 impurity in the IS can drastically inflate the calculated concentration of the analyte at the lower limit of quantitation (LLOQ). This phenomenon (Type II cross-talk) destroys assay sensitivity and linearity. A specification of >98% Atom D ensures that the contribution of the IS to the analyte's MRM channel remains statistically negligible.

Experimental Workflows & Methodologies

To construct a self-validating analytical system, the experimental protocol must inherently correct for matrix effects, ion suppression, and extraction recovery variations. The following LC-MS/MS methodology utilizes Cyclophosphamide-d8 hydrate to achieve this[8].

Standardized LC-MS/MS Protocol for TDM

Step 1: Preparation of Stock and Working Solutions

• Accurately weigh 1.0 mg of Cyclophosphamide-d8 hydrate.

• Dissolve in 1.0 mL of LC-MS grade methanol to yield a 1.0 mg/mL stock solution. Store at -20 °C to prevent degradation.

• Dilute the stock solution with 50% methanol in water to create a 500 ng/mL IS working solution.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of human plasma (patient sample or calibration standard) into a 1.5 mL microcentrifuge tube. Note: Process rapidly due to the instability of cyclophosphamide metabolites in plasma[8].

• Add 10 µL of the 500 ng/mL Cyclophosphamide-d8 hydrate working solution.

• Add 150 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4 °C.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 3: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40 °C.

• Mobile Phases: Phase A (0.1% Formic acid in water) and Phase B (0.1% Formic acid in acetonitrile).

• Gradient: Run a linear gradient from 10% B to 90% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• Detection: Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) using Multiple Reaction Monitoring (MRM).

Step-by-step LC-MS/MS workflow utilizing CP-d8 hydrate as an internal standard.

Quantitative Data & Methodological Specifications

Table 1: Physicochemical and Isotopic Specifications of Cyclophosphamide-d8 Hydrate

Parameter	Specification	Causality / Rationale
Molecular Formula	C₇H₇D₈Cl₂N₂O₂P · H₂O	Hydrate form prevents hygroscopic mass fluctuations.
Monoisotopic Mass	268.07 Da (Anhydrous base)	+8 Da shift clears the natural ³⁷Cl isotopic envelope.
Isotopic Purity	> 98% Atom D	Prevents Type II cross-talk (IS contributing to analyte).
Chemical Purity	≥ 95%	Ensures consistent ionization efficiency and peak shape.
Physical State	Crystalline Solid	Stable at room temperature; high melting point (49–53 °C).

Table 2: MRM Transitions & Isotopic Cross-Talk Avoidance

Compound	Precursor Ion [M+H]⁺	Product Ion (m/z)	Natural M+4 Isotope (m/z)	Cross-Talk Risk
Cyclophosphamide (d0)	261.1	140.1	265.1	N/A
Cyclophosphamide-d4	265.1	140.1	269.1	HIGH (Overlaps with d0 M+4)
Cyclophosphamide-d8	269.1	140.1 / 148.1	273.1	NONE (Complete resolution)

References

• Cyclophosphamide-d8 hydrate (Cyclophosphamide-d8 monohydrate) | Stable Isotope. MedChemExpress. 1

• Cyclophosphamide | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass. 4

• Cyclophosphamide | C7H15Cl2N2O2P | CID 2907. PubChem. 2

• Cyclophosphamide Monohydrate | C7H17Cl2N2O3P | CID 22420. PubChem. 3

• LCMSMS - Different Precursor Ion but Same Product Ion? Chromatography Forum. 5

• A Sensitive and Rapid Ultra High-Performance Liquid Chromatography with Tandem Mass Spectrometric Assay for the Simultaneous Quantitation of Cyclophosphamide and the 4-Hydroxycyclophosphamide Metabolite in Human Plasma. NIH / PMC. 8

• Cyclophosphamide-d8 H2O[bis(2-chloroethyl-d4)]. LGC Standards. 7

• Ifosfamide-d4-1 (Isotopic Interference Dynamics). BenchChem. 6

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An In-Depth Technical Guide to the Physical Properties of Deuterated Cyclophosphamide Hydrate

Introduction: The Significance of Deuteration in Cyclophosphamide Drug Development

Cyclophosphamide is a widely used and highly effective alkylating agent in the treatment of various cancers and autoimmune disorders.[1] Its therapeutic efficacy is, however, intrinsically linked to its metabolic pathway, which can also lead to the formation of toxic byproducts. In the continuous quest to enhance therapeutic indices, the strategic substitution of hydrogen with its stable isotope, deuterium, has emerged as a promising approach in drug development. This "deuterium switch" can significantly alter the pharmacokinetic profile of a drug, primarily by leveraging the kinetic isotope effect to slow down metabolic processes.[2]

This guide provides a comprehensive technical overview of the physical properties of deuterated cyclophosphamide hydrate. For researchers, scientists, and drug development professionals, a thorough understanding of these properties is paramount for formulation development, stability testing, and ensuring consistent product quality. We will delve into the anticipated effects of deuteration on the fundamental physicochemical characteristics of cyclophosphamide hydrate and provide detailed, field-proven protocols for their characterization.

I. Fundamental Physicochemical Properties: An Overview

The introduction of deuterium into the cyclophosphamide molecule, while not altering its fundamental chemical structure, imparts subtle yet significant changes to its physical properties. These alterations primarily stem from the increased mass of deuterium compared to protium, which influences bond strength and vibrational energies.

Appearance and Morphology

Both non-deuterated and deuterated cyclophosphamide monohydrate are expected to present as a fine, white crystalline powder. While macroscopic appearance is unlikely to differ, the crystal habit and size distribution may show subtle variations due to the influence of deuteration on the crystallization process.

Expected Impact of Deuteration on Physical Properties

The substitution of hydrogen with deuterium can lead to predictable changes in several key physical parameters. These changes are primarily due to the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond and alterations in hydrogen bonding networks within the crystal lattice.

Property	Non-Deuterated Cyclophosphamide Hydrate	Expected Change with Deuteration	Rationale
Melting Point	~48-53 °C	Slight Increase or Decrease	Deuteration can alter the strength of intermolecular interactions, including hydrogen bonds, which can either raise or lower the energy required to disrupt the crystal lattice.[3][4]
Solubility	Soluble in water and alcohols	Potential for slight increase or decrease	Changes in hydrogen bonding and polarity due to deuteration can subtly affect the interaction of the solute with the solvent, leading to minor changes in solubility.[3]
Crystal Structure	Monoclinic or Triclinic	Minor changes in unit cell parameters	The shorter C-D bond length and altered hydrogen bonding can lead to small adjustments in the crystal lattice dimensions.[4]
Vibrational Spectra	Characteristic C-H and O-H stretching frequencies	Shift to lower wavenumbers for C-D and O-D vibrations	The increased mass of deuterium results in a lower vibrational frequency for the corresponding bonds, providing a clear spectroscopic signature of deuteration.[3]

II. Experimental Characterization Protocols

A multi-technique approach is essential for the comprehensive characterization of deuterated cyclophosphamide hydrate. The following protocols are designed to provide robust and reliable data.

Thermal Analysis: Unveiling Thermal Transitions

Thermal analysis techniques, specifically Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are fundamental for determining the melting point, dehydration events, and thermal stability of the hydrate.

2.1.1 Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique is crucial for identifying the melting point and other thermal transitions.

Experimental Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using certified standards such as indium and zinc.

• Sample Preparation: Accurately weigh 3-5 mg of the deuterated cyclophosphamide hydrate into a clean, hermetically sealed aluminum pan.

• Experimental Parameters:

  • Temperature Program: Equilibrate at 25 °C, then ramp up to 200 °C at a heating rate of 10 °C/min.

  • Purge Gas: Use a dry nitrogen purge at a flow rate of 50 mL/min.

• Data Analysis: Analyze the resulting thermogram to determine the onset and peak temperatures of any endothermic or exothermic events. The primary endotherm will correspond to the melting of the compound.

Caption: Workflow for TGA analysis of deuterated cyclophosphamide hydrate.

X-Ray Powder Diffraction (PXRD): Elucidating Crystal Structure

PXRD is a non-destructive technique that provides a unique "fingerprint" of a crystalline solid. It is essential for identifying the crystal form and detecting any polymorphic impurities.

Experimental Protocol:

• Sample Preparation: Gently grind a small amount of the deuterated cyclophosphamide hydrate to a fine powder using an agate mortar and pestle to ensure random crystal orientation. [5]2. Sample Mounting: Pack the powdered sample into a flat sample holder, ensuring a smooth, level surface.

• Instrument Parameters:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Scan Range: 2θ from 5° to 40°.

  • Step Size: 0.02°.

  • Scan Speed: 1°/min.

• Data Analysis: Compare the obtained diffractogram with that of the non-deuterated cyclophosphamide hydrate and any known polymorphs. Minor shifts in peak positions may indicate changes in the unit cell parameters due to deuteration.

Spectroscopic Analysis: Confirming Deuteration and Molecular Structure

Spectroscopic techniques provide detailed information about the molecular structure and confirm the successful incorporation of deuterium.

2.3.1 Fourier-Transform Infrared (FTIR) and Raman Spectroscopy

Both FTIR and Raman spectroscopy are vibrational techniques that are highly sensitive to isotopic substitution. The C-D and O-D stretching and bending vibrations will appear at significantly lower wavenumbers than their C-H and O-H counterparts, providing definitive evidence of deuteration.

FTIR Experimental Protocol:

• Sample Preparation (KBr Pellet Method): Mix approximately 1 mg of the deuterated sample with 100-200 mg of dry KBr powder and press into a transparent pellet. [6]2. Data Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Data Analysis: Identify the characteristic absorption bands for C-D and O-D vibrations, which are expected in the regions of 2100-2300 cm⁻¹ and 2400-2600 cm⁻¹, respectively.

Raman Experimental Protocol:

• Sample Preparation: Place a small amount of the crystalline powder in a glass vial. [7]2. Instrument Parameters:

  • Excitation Laser: 785 nm. [8] * Spectral Range: 200-3200 cm⁻¹.

  • Integration Time: 10 seconds, 3 accumulations.

• Data Analysis: Look for the characteristic Raman shifts for C-D and O-D bonds in the expected lower frequency regions.

2.3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for structural elucidation and confirming the site of deuteration. ¹H, ²H, ¹³C, and ³¹P NMR should be employed for a comprehensive analysis.

NMR Experimental Protocol:

• Sample Preparation: Dissolve an appropriate amount of the deuterated cyclophosphamide hydrate in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• ¹H NMR: The disappearance or reduction in the intensity of specific proton signals will confirm the location of deuterium incorporation.

• ²H NMR: Direct observation of the deuterium signal provides unambiguous evidence of deuteration.

• ¹³C NMR: Deuterium substitution will cause a characteristic upfield shift and a splitting of the attached carbon signal (due to C-D coupling).

• ³¹P NMR: This will confirm the integrity of the phosphate group and can be used for quantitative analysis.

III. Conclusion: A Comprehensive Approach to Characterization

The physical properties of deuterated cyclophosphamide hydrate are critical parameters that influence its performance as a pharmaceutical active ingredient. While deuteration offers the potential for an improved pharmacokinetic profile, it also necessitates a thorough re-evaluation of its solid-state characteristics. The analytical methodologies outlined in this guide provide a robust framework for the comprehensive characterization of this important drug candidate. By employing a combination of thermal, crystallographic, and spectroscopic techniques, researchers and drug development professionals can ensure a deep understanding of the material's properties, leading to the development of safe, stable, and effective deuterated medicines.

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• Lodewyk, M. W., Siebert, M. R., & Tantillo, D. J. (2026, March 7). The Evolving Landscape of NMR Structural Elucidation. Magnetochemistry, 12(3), 34. [Link]

• Torontech. (2025, May 19). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Retrieved from [Link]

• Davis, J. H. (2021, August 28). Deuteration can advance NMR to complement structural biology of membranes [Video]. YouTube. Retrieved from [Link]

• Taylor, W. (2026, January 14). Regulatory challenges and key considerations in the development of radiopharmaceuticals. European Pharmaceutical Review. Retrieved from [Link]

• Fássy, A. (2025, August 5). Solid State Characterizations of Pharmaceutical Hydrates. In Solid State Characterization of Pharmaceuticals. [Link]

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Understanding the role of Cyclophosphamide-d8 in metabolic studies

Precision Bioanalysis: The Strategic Role of Cyclophosphamide-d8 in Metabolic and Pharmacokinetic Profiling

Executive Summary

Cyclophosphamide (CPA) remains a cornerstone in oncology and immunology, functioning as a potent alkylating prodrug. However, its therapeutic efficacy and toxicity profile are entirely dictated by a highly complex, transient metabolic cascade. Accurately mapping this pharmacokinetic profile requires overcoming significant analytical hurdles, including the extreme instability of its active metabolites and severe matrix effects in biological fluids. This technical guide explores the mechanistic rationale and methodological deployment of Cyclophosphamide-d8 (CPA-d8) as a Stable Isotope-Labeled Internal Standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows, demonstrating how it establishes a self-validating system for absolute quantification.

The Metabolic Complexity of Cyclophosphamide

Cyclophosphamide is biologically inert until it undergoes hepatic activation. The primary metabolic pathway is catalyzed by Cytochrome P450 enzymes (predominantly CYP2B6 and CYP3A4), which hydroxylate the oxazaphosphorine ring to form 4-hydroxycyclophosphamide (4-OH-CPA) [1].

This intermediate is highly unstable and exists in a dynamic aldo-keto equilibrium with aldophosphamide . Aldophosphamide subsequently undergoes spontaneous, non-enzymatic beta-elimination to yield the ultimate DNA-crosslinking agent, phosphoramide mustard , alongside the highly urotoxic byproduct, acrolein [2]. Alternatively, aldophosphamide can be enzymatically oxidized by aldehyde dehydrogenase (ALDH) into the inactive metabolite carboxyethylphosphoramide mustard (CEPM) [2].

Understanding this pathway is critical because the bioanalytical target is often not just the prodrug, but the transient intermediates that dictate clinical outcomes.

Cyclophosphamide metabolic activation pathway and degradation cascade.

The Mechanistic Rationale for Cyclophosphamide-d8

In quantitative mass spectrometry, the choice of internal standard dictates the integrity of the assay. Cyclophosphamide-d8, wherein eight hydrogen atoms are replaced by stable deuterium isotopes, serves as the optimal SIL-IS[3]. The causality behind selecting the d8 variant over a d4 variant is rooted in fundamental isotopic chemistry:

• Bypassing Isotopic Cross-Talk: Cyclophosphamide (C₇H₁₅Cl₂N₂O₂P) contains two chlorine atoms. Chlorine naturally exists as ³⁵Cl (~75%) and ³⁷Cl (~25%), which generates massive M+2 and M+4 isotopic peaks in the mass spectrum. If a d4 internal standard were used, the +4 Da mass shift would directly overlap with the natural M+4 peak of highly concentrated endogenous cyclophosphamide. The +8 Da shift of CPA-d8 entirely bypasses this chlorine isotopic envelope, eliminating spectral interference and preserving the Lower Limit of Quantification (LLOQ)[4].

• Matrix Effect Neutralization: During Electrospray Ionization (ESI), co-eluting biological matrix components (like phospholipids) cause unpredictable ion suppression or enhancement. Because CPA-d8 is chemically identical to CPA, it exhibits identical chromatographic retention and ionization efficiency. Consequently, both the analyte and the IS experience the exact same matrix effects at the exact same millisecond, allowing their signal ratio to remain perfectly constant[4].

Experimental Methodology: LC-MS/MS Pharmacokinetic Profiling

To capture the true pharmacokinetic profile of CPA and its transient metabolites, the analytical protocol must be designed as a self-validating system . The following workflow ensures that any degradation, extraction loss, or ionization variance is mathematically nullified.

Step-by-Step Bioanalytical Protocol

• Sample Collection and Immediate Bedside Stabilization:

  • Action: Draw whole blood into EDTA tubes and immediately centrifuge at 4°C to isolate plasma. Within 2 minutes of collection, aliquot the plasma into tubes containing a derivatizing agent (e.g., semicarbazide or phenylhydrazine).

  • Causality: 4-OH-CPA is highly unstable ex vivo, rapidly degrading into phosphoramide mustard. Derivatization traps the transient 4-OH-CPA as a stable semicarbazone or phenylhydrazone derivative, locking the metabolic profile exactly as it was at the moment of blood draw[1][5].

• SIL-IS Spiking:

  • Action: Spike a precise volume of CPA-d8 working solution (e.g., 2.5 µg/mL) into the stabilized plasma aliquot[2].

  • Causality: Introducing the internal standard before protein precipitation ensures that the SIL-IS undergoes the exact same volumetric transfers and extraction inefficiencies as the endogenous analyte. This is the core mechanism of the self-validating system[3].

• Protein Precipitation (Extraction):

  • Action: Add 3 volumes of ice-cold acetonitrile/methanol (1:1, v/v) to the sample. Vortex vigorously for 60 seconds, then centrifuge at 14,000 rpm for 5 minutes at 4°C[1][6].

  • Causality: The organic solvent disrupts protein-drug binding, freeing the analytes into the supernatant, while precipitating the macroscopic protein matrix that would otherwise clog the LC column and cause severe ion suppression.

• Chromatographic Separation:

  • Action: Inject 10 µL of the supernatant onto a C18 analytical column (e.g., 100 × 2.0 mm, 3 µm particle size). Elute using a gradient mobile phase consisting of 0.1% formic acid in water and methanol[6].

  • Causality: The gradient effectively separates the target analytes from residual endogenous phospholipids, ensuring they enter the mass spectrometer during a window of minimal background noise.

• Tandem Mass Spectrometric (MS/MS) Detection:

  • Action: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions[2][6].

Step-by-step LC-MS/MS bioanalytical workflow utilizing Cyclophosphamide-d8.

Quantitative Data & Validation Parameters

The integration of CPA-d8 yields highly reproducible validation metrics, allowing for the precise therapeutic drug monitoring required in modern oncology and immunology. The table below summarizes the standardized quantitative parameters achieved using this methodology.

Analyte	Lower Limit of Quantification (LLOQ)	Linear Dynamic Range	Internal Standard	MRM Transition (Precursor → Product)
Cyclophosphamide (CPA)	200 ng/mL	200 – 40,000 ng/mL	CPA-d8	m/z 261 → 140
Cyclophosphamide-d8	N/A	N/A	N/A	m/z 269 → 148
4-Hydroxycyclophosphamide	50 ng/mL	50 – 5,000 ng/mL	CPA-d8	m/z 277 → 206 (Derivatized)
Carboxyethylphosphoramide Mustard (CEPM)	5.0 µg/mL	5.0 – 250 µg/mL	D8-CEPM	m/z 293 → 221

(Data synthesized from validated clinical pharmacokinetic assays[1][2][7])

Conclusion

The pharmacokinetic profiling of cyclophosphamide is an analytical challenge defined by transient intermediates and complex biological matrices. By leveraging Cyclophosphamide-d8 as a stable isotope-labeled internal standard, researchers can establish a self-validating analytical workflow. The +8 Da mass shift strategically circumvents chlorine isotopic interference, while its chemical equivalence to the native drug guarantees absolute correction for extraction losses and ESI matrix effects. This precision is paramount for advancing personalized dosing regimens and deciphering the nuanced metabolic pathways of alkylating agents.

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• 7. Ifosfamide-d4-1 | Benchchem [benchchem.com]

Cyclophosphamide-d8 Hydrate: A Foundational Stable Isotope-Labeled Internal Standard for Advanced LC-MS/MS Bioanalysis

Executive Summary

Cyclophosphamide (CP) is a cornerstone alkylating agent used extensively in oncology and rheumatology. Because CP is a prodrug with a narrow therapeutic index and highly variable inter-patient pharmacokinetics, Therapeutic Drug Monitoring (TDM) is critical for optimizing efficacy and minimizing toxicity.

In modern bioanalysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying CP in biological matrices. However, the accuracy of LC-MS/MS is heavily dependent on the internal standard (IS) used to correct for matrix effects and extraction losses. Cyclophosphamide-d8 hydrate has emerged as the definitive Stable Isotope-Labeled Internal Standard (SIL-IS) for this purpose. This technical guide explores the chemical rationale, metabolic tracking, and self-validating LC-MS/MS methodologies that make CP-d8 hydrate indispensable for researchers and drug development professionals.

Chemical & Structural Anatomy: The Causality of Isotope Selection

The selection of Cyclophosphamide-d8 hydrate over other isotopic variants (e.g., d4) or anhydrous forms is not arbitrary; it is driven by strict physicochemical and mass spectrometric causalities.

Why Deuterium-8 (D8)?

Cyclophosphamide contains two chlorine atoms. The natural isotopic distribution of chlorine (~75% 35Cl and ~25% 37Cl ) generates a massive M+2 peak and a highly prominent M+4 peak in the mass spectrum. If a +4 Da internal standard (like CP-d4) were utilized, the M+4 isotopic envelope of the highly concentrated unlabeled parent drug would directly interfere with the IS channel, causing a non-linear calibration curve at high concentrations.

By incorporating eight deuterium atoms on the bis(2-chloroethyl)amine moiety, the mass is shifted by +8 Da. This +8 Da shift completely bypasses the isotopic envelope of the parent drug, ensuring absolute quantitative fidelity and zero cross-talk between the analyte and the IS .

Why the Hydrate Form?

Anhydrous cyclophosphamide is notoriously hygroscopic and physically unstable, prone to absorbing ambient moisture which alters its molecular weight dynamically. This makes accurate gravimetric preparation of standard solutions nearly impossible. The monohydrate form is a stable, crystalline solid at room temperature. Utilizing the hydrate ensures precise molarity during stock solution preparation, which is the foundational step of any reliable bioanalytical assay .

Table 1: Physicochemical and MS Parameters

Parameter	Cyclophosphamide Monohydrate	Cyclophosphamide-d8 Hydrate
Chemical Formula	C7​H15​Cl2​N2​O2​P⋅H2​O	C7​H7​D8​Cl2​N2​O2​P⋅H2​O
Exact Mass (Anhydrous)	260.02 Da	268.07 Da
Precursor Ion [M+H]+	m/z 261.1	m/z 269.1
Quantifier Product Ion	m/z 140.1	m/z 140.1
Fragment Rationale	Loss of bis(2-chloroethyl)amine	Loss of bis(2-chloroethyl-d4)amine

Note: The quantifier product ion for both compounds is m/z 140.1. Because the 8 deuteriums are located on the cleaved bis(2-chloroethyl)amine group, the remaining protonated oxazaphosphorine ring is identical in mass for both the analyte and the IS.

Metabolic Pathway & Analytical Targeting

Cyclophosphamide is an inactive prodrug that requires hepatic activation. Cytochrome P450 enzymes (primarily CYP2B6 and CYP3A4) oxidize CP into 4-hydroxycyclophosphamide (4-OHCP). This unstable intermediate exists in equilibrium with aldophosphamide, which spontaneously cleaves into the active alkylating agent (phosphoramide mustard) and a toxic byproduct (acrolein).

When designing a pharmacokinetic assay, CP-d8 is spiked directly into the biological sample at the earliest possible stage. Because it shares the exact physicochemical properties of CP, it perfectly tracks the parent drug through protein precipitation, chromatographic separation, and electrospray ionization.

Fig 1: Cyclophosphamide metabolic activation and SIL-IS tracking.

LC-MS/MS Bioanalytical Workflow

To ensure high-throughput efficiency and minimal matrix interference, a protein precipitation (PPT) workflow is preferred over Solid Phase Extraction (SPE) for CP quantification. The following step-by-step methodology is optimized for human plasma .

Step-by-Step Protocol

• Sample Aliquoting & IS Spiking: Transfer 50μL of human plasma into a microcentrifuge tube. Add 10μL of the CP-d8 hydrate working internal standard solution ( 1μg/mL ). Causality: Spiking the IS before any extraction ensures that any subsequent volumetric losses or degradation affect the analyte and IS equally.

• Protein Precipitation: Add 150μL of ice-cold Methanol ( 4∘C ) containing 0.1% Formic Acid. Vortex vigorously for 2 minutes. Causality: Cold methanol immediately denatures plasma proteins and quenches any residual enzymatic activity that could artificially degrade CP ex vivo.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes at 4∘C to pellet the precipitated proteins.

• Supernatant Transfer: Transfer 100μL of the clear supernatant into an autosampler vial containing 100μL of LC-MS grade water to match the initial mobile phase conditions.

• UPLC Separation: Inject 5μL onto a C18 UPLC column (e.g., 2.1×100mm,1.7μm ). Run a gradient elution using 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• MS/MS Detection: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 261.1→140.1 for CP, and m/z 269.1→140.1 for CP-d8 .

Fig 2: LC-MS/MS bioanalytical workflow for Cyclophosphamide.

Self-Validating Systems & Data Interpretation

A robust bioanalytical protocol must act as a self-validating system. By leveraging CP-d8, the assay continuously monitors its own integrity through two critical metrics: Matrix Factor (MF) and Extraction Recovery (ER) .

• Matrix Factor (MF): Calculated by comparing the peak area of CP-d8 spiked post-extraction into a blank matrix extract against the peak area of CP-d8 in a neat solvent. An MF of <1.0 indicates ion suppression from co-eluting phospholipids.

• IS-Normalized Matrix Factor: Because CP and CP-d8 co-elute perfectly, they experience identical ion suppression. The IS-normalized MF ( MFAnalyte​/MFIS​ ) must remain tightly between 0.85 and 1.15 . If this ratio holds true, the system validates that matrix effects are completely compensated for by the SIL-IS.

• Extraction Recovery (ER): Calculated by dividing the peak area of CP-d8 spiked pre-extraction by the peak area of CP-d8 spiked post-extraction. While 100% recovery is ideal, a consistent recovery of 75-85% across all quality control (QC) levels is scientifically sound, provided the IS tracks the losses precisely.

By anchoring the quantitation to the CP-d8 hydrate internal standard, researchers guarantee that variations in sample viscosity, pipetting micro-errors, and ESI source fluctuations are mathematically neutralized, ensuring the trustworthiness of the pharmacokinetic data generated.

References

• Kasel, D., et al. "Quantification of cyclophosphamide and its metabolites in urine using liquid chromatography/tandem mass spectrometry." Rapid Communications in Mass Spectrometry, PubMed. Available at:[Link]

• Harahap, Y., et al. "Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide." Frontiers in Pharmacology. Available at:[Link]

Protocols & Analytical Methods

Mastering the Preparation of Cyclophosphamide-d8 Hydrate Solutions in Methanol: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Scientific Foundation and Pre-Protocol Considerations

Cyclophosphamide is a widely used alkylating agent in chemotherapy and immunosuppression.[1] Its deuterated isotopologue, Cyclophosphamide-d8 hydrate, serves as an invaluable internal standard in quantitative bioanalysis, enabling precise measurement of the parent drug in complex biological matrices.[2] The strategic placement of eight deuterium atoms provides a distinct mass shift without significantly altering the chemical properties, making it an ideal tracer.[2]

The choice of methanol as a solvent is predicated on the general solubility of cyclophosphamide and its analogs in polar organic solvents. The Japanese Pharmacopoeia notes that cyclophosphamide is "freely soluble in ethanol (95%)", a similar short-chain alcohol.[3] Furthermore, successful preparation of high-concentration stock solutions of cyclophosphamide (200 mg/mL) has been documented using an 80% methanol/20% water solvent system, indicating excellent solubility in methanol-rich environments.[4]

However, a critical consideration is the inherent instability of cyclophosphamide in solution.[5][6][7][8] Cyclophosphamide is susceptible to hydrolysis, particularly in aqueous environments.[5][6] While methanol provides a less hydrolytic environment than water, solutions should always be prepared fresh to mitigate the risk of degradation and ensure the accuracy of experimental results.[7] This principle of immediate use is paramount for maintaining the integrity of the prepared standard.

Additionally, as a deuterated compound, preventing isotopic dilution through hydrogen-deuterium (H/D) exchange is crucial. This is primarily achieved by minimizing exposure to atmospheric moisture.[4]

Material and Equipment Specifications

To ensure the accuracy and safety of the protocol, the use of high-purity reagents and calibrated equipment is mandatory.

Item	Specification	Rationale for Specification
Cyclophosphamide-d8 Hydrate	≥98% chemical and isotopic purity	High purity is essential for accurate standard preparation. Isotopic purity prevents signal overlap with the non-labeled analyte.
Methanol (MeOH)	Anhydrous, ACS grade or higher (≥99.8% purity)	Minimizes water content to prevent hydrolysis of the analyte and H/D exchange. High purity prevents introduction of contaminants.
Analytical Balance	Calibrated, with a readability of at least 0.01 mg	Ensures accurate weighing of the compound, which is critical for preparing a standard of known concentration.
Glassware	Class A volumetric flasks and pipettes	Provides the highest level of accuracy for volume measurements, essential for precise concentration calculations.
Vials	Amber glass vials with PTFE-lined caps	Protects the light-sensitive compound from photodegradation and provides an inert storage environment.[4]
Inert Gas	Dry nitrogen or argon	Used to create an inert atmosphere, displacing moisture and oxygen to protect the hygroscopic and sensitive compound.
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety glasses, lab coat	Cyclophosphamide is a hazardous and toxic substance requiring appropriate handling to prevent exposure.[9]

Experimental Workflow and Logic

The following diagram illustrates the logical flow of the dissolution protocol, emphasizing the critical control points for ensuring the quality of the final solution.

Caption: Workflow for the preparation of Cyclophosphamide-d8 hydrate in methanol.

Detailed Step-by-Step Dissolution Protocol

This protocol is designed for the preparation of a stock solution of Cyclophosphamide-d8 hydrate in methanol. Adjust the initial mass and final volume as required for the desired concentration.

4.1 Pre-Dissolution Steps

• Compound Equilibration: Before opening, allow the container of Cyclophosphamide-d8 hydrate to equilibrate to room temperature for at least 30 minutes. This critical step prevents condensation of atmospheric moisture on the cold compound, which could lead to hydrolysis and isotopic exchange.[4]

• Inert Atmosphere Preparation: If handling a significant quantity or for long-term storage of the solid, it is advisable to work in a glove box or under a gentle stream of dry nitrogen or argon.

• Glassware Preparation: Ensure all glassware is scrupulously clean and dry. If necessary, oven-dry the glassware and allow it to cool in a desiccator before use.

4.2 Solution Preparation

• Weighing: On a calibrated analytical balance, accurately weigh the desired amount of Cyclophosphamide-d8 hydrate. Record the exact mass.

• Transfer: Carefully transfer the weighed powder into an appropriate-sized Class A volumetric flask.

• Initial Solvation: Add approximately half of the final desired volume of anhydrous methanol to the volumetric flask.

• Dissolution: Cap the flask and gently swirl. To expedite dissolution, use a vortex mixer or an ultrasonic bath until the solid is completely dissolved. Visually inspect the solution against a dark background to ensure no particulate matter remains.

• Bringing to Volume: Once fully dissolved, carefully add anhydrous methanol until the bottom of the meniscus is level with the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it 15-20 times to ensure a homogenous solution.

4.3 Post-Dissolution Handling and Use

• Storage (Short-Term): Immediately transfer the solution to a clean, labeled amber glass vial with a PTFE-lined cap. Purge the headspace of the vial with dry nitrogen or argon before sealing.

• Immediate Use: Due to the known instability of cyclophosphamide solutions, it is strongly recommended to use the prepared solution immediately for downstream applications.[7] Do not store solutions for extended periods, even at low temperatures, without conducting a thorough stability study.

Safety and Waste Disposal

• Handling: Cyclophosphamide is a hazardous substance that is toxic if swallowed and may cause genetic defects, cancer, and damage fertility or the unborn child.[9] Always handle this compound within a chemical fume hood and wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Waste Disposal: Dispose of all waste, including empty containers, contaminated PPE, and unused solutions, as hazardous chemical waste in accordance with local, state, and federal regulations.

Conclusion

The successful preparation of Cyclophosphamide-d8 hydrate solutions in methanol hinges on a meticulous approach that prioritizes accuracy, purity, and an understanding of the compound's inherent instability. By adhering to this detailed protocol, researchers can confidently prepare high-quality standards, ensuring the integrity and reliability of their analytical data in critical drug development and research applications. The core principles of using anhydrous solvent, preventing moisture exposure, and immediate use are the cornerstones of this procedure.

References

• Stability of Cyclophosphamide in Extemporaneous Oral Suspensions. PMC - NIH. [Link]

• Cyclophosphamide. GlobalRPH. [Link]

• Cyclophosphamide / Official Monographs for Part I. [Link]

• WO2016005962A2 - Stable liquid formulations of cyclophosphamide and processes.

• What's the best solvent for Cyclophosphamide Monohydrate in cell culture? ResearchGate. [Link]

• Cyclophosphamide for Injection. FDA. [Link]

• US9115160B2 - Solvent-free process for the preparation of cyclophosphamide.

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• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. WO2016005962A2 - Stable liquid formulations of cyclophosphamide and processes - Google Patents [patents.google.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Cyclophosphamide hydrate | DNA alkylating agent | TargetMol [targetmol.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: A Robust and Validated UPLC-MS/MS Method for the Quantification of Cyclophosphamide in Human Plasma Using a Stable Isotope-Labeled Internal Standard

Abstract

This application note details a comprehensive, validated ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the precise and accurate quantification of cyclophosphamide (CP) in human plasma. Cyclophosphamide, a widely utilized anticancer and immunosuppressive agent, is a prodrug with a narrow therapeutic window, making therapeutic drug monitoring (TDM) essential for optimizing clinical outcomes.[1][2] The method employs cyclophosphamide-d8 (CP-d8), a stable isotope-labeled internal standard (SIL-IS), to ensure the highest fidelity in quantification by correcting for variability during sample processing and analysis. The protocol outlined herein utilizes a straightforward protein precipitation extraction procedure and is validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) and International Council for Harmonisation (ICH) M10 guidelines for bioanalytical method validation.[3][4][5]

Introduction: The Rationale for a Validated Bioanalytical Method

Cyclophosphamide (CP) is a cornerstone therapy for numerous malignant diseases and autoimmune disorders.[1] However, it is an inactive prodrug that requires metabolic activation by hepatic cytochrome P450 (CYP) enzymes, primarily CYP2B6, into its active metabolites, such as 4-hydroxycyclophosphamide (4-OHCP).[6][7] This metabolic process exhibits significant inter-individual variability, leading to unpredictable drug exposure and clinical response. Therefore, a robust and reliable bioanalytical method is paramount for pharmacokinetic studies and TDM.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the definitive technique for bioanalysis due to its superior sensitivity, selectivity, and speed.[8][9] A critical component of a high-quality LC-MS/MS assay is the internal standard (IS), which is added to samples to account for variations in sample preparation, injection volume, and matrix-induced ionization suppression or enhancement.[10]

The "Gold Standard": Stable Isotope-Labeled Internal Standards

The ideal IS should have chemical and physical properties that are nearly identical to the target analyte.[11] For this reason, a stable isotope-labeled (SIL) version of the analyte, such as cyclophosphamide-d8, is considered the "gold standard".[3][8] CP-d8 co-elutes chromatographically with unlabeled CP and exhibits the same behavior during extraction and ionization. This ensures that any analyte loss or signal fluctuation is mirrored by the IS, allowing for highly accurate and precise quantification through the use of analyte-to-IS peak area ratios.[10]

Cyclophosphamide Metabolism Overview

To appreciate the context of quantification, it is helpful to understand the metabolic pathway. CP is hydroxylated to 4-OHCP, which exists in equilibrium with its tautomer, aldophosphamide. Aldophosphamide can then be converted to the ultimate cytotoxic agent, phosphoramide mustard, or be detoxified to carboxyethylphosphoramide mustard (CEPM).

Figure 1: Simplified metabolic activation pathway of Cyclophosphamide (CP).

Principle of the Method

This method involves the extraction of cyclophosphamide and the cyclophosphamide-d8 internal standard from human plasma via protein precipitation with an organic solvent. After centrifugation, the supernatant is injected into a UPLC-MS/MS system. The compounds are separated on a C18 reversed-phase column and detected by a tandem mass spectrometer operating in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM). Quantification is performed by calculating the peak area ratio of the analyte to the internal standard.

Materials, Reagents, and Instrumentation

Item	Supplier and/or Specifications
Reference Standards	Cyclophosphamide (≥98% purity), Cyclophosphamide-d8 (≥98% purity, 99% isotopic purity)
Solvents	Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade)
Water	Deionized Water, Type 1 (18.2 MΩ·cm)
Biological Matrix	Human Plasma (K2-EDTA as anticoagulant), sourced from at least six unique donors
Labware	Calibrated pipettes, 1.5 mL polypropylene microcentrifuge tubes, autosampler vials
UPLC System	Waters ACQUITY UPLC® or equivalent
Mass Spectrometer	Sciex API 4000™, Waters Xevo TQ-S, or equivalent triple quadrupole mass spectrometer
Analytical Column	Waters ACQUITY UPLC® BEH C18, 1.7 µm, 2.1 x 50 mm, or equivalent

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and QCs

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Cyclophosphamide and Cyclophosphamide-d8 in methanol to prepare individual 1 mg/mL stock solutions. Store at -20°C.

• Working Standard Solutions: Prepare working solutions of CP by serially diluting the stock solution with 50:50 (v/v) acetonitrile/water. These will be used to spike into blank plasma for calibration standards (CS) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the CP-d8 stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used as the protein precipitation solvent.

• Calibration Standards (CS) and Quality Control (QC) Samples: Spike appropriate amounts of the CP working solutions into blank human plasma to prepare a calibration curve and QC samples. A typical calibration curve may range from 20 to 15,000 ng/mL.[9] QC samples should be prepared at a minimum of four levels:

  • LLOQ: Lower Limit of Quantification (e.g., 20 ng/mL)

  • LQC: Low Quality Control (e.g., 60 ng/mL)

  • MQC: Medium Quality Control (e.g., 7,500 ng/mL)

  • HQC: High Quality Control (e.g., 13,000 ng/mL)

Sample Preparation: Protein Precipitation

The protein precipitation workflow is selected for its speed and efficiency in high-throughput environments.

Figure 2: Step-by-step workflow for plasma sample preparation via protein precipitation.

Detailed Steps:

• Aliquot 50 µL of plasma (CS, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the IS Working Solution (100 ng/mL CP-d8 in acetonitrile). The addition of the IS early in the process is crucial to account for variability in every subsequent step.[8]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation and mixing.

• Centrifuge the tubes at 14,000 rpm for 5 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to an autosampler vial.

• Inject 5 µL of the supernatant for UPLC-MS/MS analysis.

UPLC-MS/MS Instrument Conditions

Parameter	Setting
UPLC System
Column	ACQUITY UPLC® BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
2.0
2.5
2.6
3.5
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	450°C
MRM Transitions	Compound
Cyclophosphamide
Cyclophosphamide-d8 (IS)

Note: MS parameters are instrument-dependent and require optimization. The values provided are typical starting points based on published methods.[9]

Method Validation

The method was validated following the FDA Bioanalytical Method Validation Guidance for Industry.[12][13]

Selectivity and Specificity

Six different lots of blank human plasma were processed and analyzed to assess for interferences at the retention times of CP and CP-d8. No significant interfering peaks (response <20% of LLOQ for analyte, <5% for IS) were observed in any of the blank lots.

Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve was linear over the range of 20–15,000 ng/mL. A weighted (1/x²) linear regression model was used.

Parameter	Result	Acceptance Criteria
Calibration Range	20 – 15,000 ng/mL	-
Regression (r²)	> 0.995	≥ 0.99
Back-calculated Accuracy	Within ±10% of nominal	Within ±15% (±20% at LLOQ)
LLOQ	20 ng/mL	S/N > 5; Accuracy ±20%; Precision ≤20%

Accuracy and Precision

Intra-day (n=6) and inter-day (n=6 over 3 days) accuracy and precision were evaluated at four QC levels.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	20	6.8%	4.5%	8.2%	5.1%
LQC	60	5.1%	2.3%	6.5%	3.0%
MQC	7,500	3.4%	-1.8%	4.1%	-1.1%
HQC	13,000	2.9%	-0.5%	3.8%	0.2%
Acceptance Criteria	≤15% (≤20% at LLOQ)	±15% (±20% at LLOQ)	≤15% (≤20% at LLOQ)	±15% (±20% at LLOQ)

Extraction Recovery and Matrix Effect

Recovery and matrix effect were assessed at LQC and HQC levels. The use of a co-eluting SIL-IS effectively normalizes for any variability in recovery and matrix effects.

Parameter	LQC	HQC	Acceptance Criteria
Extraction Recovery (CP)	94.2%	96.8%	Consistent and reproducible
Matrix Factor (IS-Normalized)	1.03	0.98	CV ≤ 15%

Stability

The stability of cyclophosphamide in human plasma was confirmed under various conditions relevant to sample handling and storage.

Stability Test	Condition	Duration	Result	Acceptance Criteria
Bench-Top	Room Temperature	8 hours	Stable	%Bias within ±15%
Freeze-Thaw	-80°C to RT	3 cycles	Stable	%Bias within ±15%
Long-Term	-80°C	90 days	Stable	%Bias within ±15%
Post-Preparative	Autosampler (10°C)	24 hours	Stable	%Bias within ±15%

Conclusion

The UPLC-MS/MS method described herein provides a rapid, selective, and highly reliable means for the quantification of cyclophosphamide in human plasma. The use of a stable isotope-labeled internal standard, cyclophosphamide-d8, ensures exceptional accuracy and precision, meeting the stringent requirements of regulatory guidelines.[5] This validated method is fit for purpose and can be confidently deployed in clinical settings for therapeutic drug monitoring and in research environments for pharmacokinetic and bioequivalence studies.

References

• WuXi AppTec DMPK. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• KCAS Bio. (2020, December 8). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis.
• Mylott, W. R., Jr. (2016, March 31). Internal Standard Considerations for Protein Therapeutic Bioanalytical LC–MS/MS Assays. Bioanalysis Zone.
• BioPharma Services. (2023, December 11). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?.
• Boddy, A. V., & Furtun, Y. (1999). The analysis of cyclophosphamide and its metabolites. Journal of Chromatography B: Biomedical Sciences and Applications.
• BenchChem. (2025). Navigating Internal Standard Selection in Bioanalytical Methods: A Comparative Guide to Regulatory Compliance and Performance.
• Al-Tannak, N. F., et al. (2021). A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide in Human Plasma: Application to Therapeutic Drug. Annals of R.S.C.B.
• Abdel-Rehim, M., et al. (2008). Rapid and Sensitive Method for Determination of Cyclophosphamide in Patients Plasma Samples Utilizing Microextraction by Packed Sorbent Online with Liquid Chromatography‐Tandem Mass Spectrometry (MEPS‐LC‐MS/MS). Taylor & Francis Online.
• Paci, A., et al. (2019). A Sensitive and Rapid Ultra High-Performance Liquid Chromatography with Tandem Mass Spectrometric Assay for the Simultaneous Quantitation of Cyclophosphamide and the 4-Hydroxycyclophosphamide Metabolite in Human Plasma. PMC.
• Martins, I., et al. (2005). Simultaneous Determination of Cyclophosphamide and Ifosfamide in Plasma Using SPE-HPLC-UV Method. ResearchGate.
• de Jonge, M. E., et al. (2005). Clinical Pharmacokinetics of Cyclophosphamide. ResearchGate.
• Ullrich, R., et al. (2020). Synthesis of cyclophosphamide metabolites by a peroxygenase from Marasmius rotula for toxicological studies on human cancer cells. PMC.
• Ekhart, C., et al. (2007). Simultaneous quantification of cyclophosphamide and its active metabolite 4-hydroxycyclophosphamide in human plasma by high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-MS/MS). PubMed.
• Burton, L. C., & James, C. A. (1988). Rapid method for the determination of ifosfamide and cyclophosphamide in plasma by high-performance liquid chromatography with solid-phase extraction. Journal of Chromatography B: Biomedical Sciences and Applications.
• Kalhorn, T. F., et al. (2006). Rapid quantitation of cyclophosphamide metabolites in plasma by liquid chromatography-mass spectrometry. Journal of Chromatography B: Analytical Technologies in the Biomedical and Life Sciences.
• Abdel-Rehim, M. (2025, August 5). Rapid and Sensitive Method for Determination of Cyclophosphamide in Patients Plasma Samples Utilizing Microextraction by Packed Sorbent Online with Liquid Chromatography‐Tandem Mass Spectrometry (MEPS‐LC‐MS/MS). ResearchGate.
• Breda, M., et al. (2008). Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS). PMC.
• LiverTox. (2020). Metabolism of cyclophosphamide with the estimated breakdown quantification of administered dose. ResearchGate.
• Takamizawa, A., et al. (1973). Cyclophosphamide metabolites and their related compounds. 2. Preparation of an active species of cyclophosphamide and related compounds. Journal of Medicinal Chemistry.
• Kensler, T. T., & Cysyk, R. L. (1983). Determination of cyclophosphamide in whole blood and plasma by reversed-phase high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications.
• Abdel-Rehim, M., & Bielenstein, M. (2009). On-Line Determination of Cyclophosphamide in Blood Samples Utilizing Microextraction by Packed Sorbent and Liquid Chromatography. The Open Analytical Chemistry Journal.
• BenchChem. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
• Sberna, F., et al. (2024). An Automated Micro Solid-Phase Extraction (μSPE) Liquid Chromatography-Mass Spectrometry Method for Cyclophosphamide and Iphosphamide: Biological Monitoring in Antineoplastic Drug (AD) Occupational Exposure. Molecules.
• Bioanalysis Zone. (2018, May 25). FDA announces final guidance for 'Bioanalytical Method validation,' now available.
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Application Note: HPLC-MS/MS Method Development for Cyclophosphamide Using Cyclophosphamide-d8 Hydrate

Introduction & Scientific Rationale

Cyclophosphamide (CP) is a potent alkylating agent widely prescribed for antineoplastic therapies and immunosuppressive regimens. Because CP is a prodrug requiring hepatic activation (primarily via CYP450 enzymes) to form the active 4-hydroxycyclophosphamide, patients exhibit high inter-individual pharmacokinetic variability. Consequently, Therapeutic Drug Monitoring (TDM) is critical to maintaining the drug within its narrow therapeutic index, preventing severe toxicity while ensuring efficacy.

High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for CP quantification. However, analyzing complex biological matrices like human plasma introduces a major analytical challenge: ionization suppression in the electrospray ionization (ESI) source caused by co-eluting endogenous phospholipids.

The Mechanistic Solution: To build a self-validating analytical system, we utilize Cyclophosphamide-d8 hydrate as a Stable Isotope-Labeled Internal Standard (SIL-IS) [1]. Because the deuterium-labeled IS shares an identical physicochemical structure and chromatographic retention time with the target analyte, it experiences the exact same micro-environment in the MS source. Any matrix effect that suppresses or enhances the CP signal will equally affect the CP-d8 signal. By quantifying the ratio of their peak areas, the method mathematically nullifies matrix interference, ensuring absolute quantitative accuracy.

Physicochemical Properties

Understanding the exact molecular weight of your reference standards is the first point of failure in method development. Cyclophosphamide-d8 is often supplied as a monohydrate. Crucial Insight: The water of hydration must be factored into your molarity calculations. Failing to account for the hydrate mass (287.16 g/mol vs. the anhydrous 269.14 g/mol ) will introduce a ~6% systematic error into your internal standard concentration.

Property	Cyclophosphamide (Analyte)	Cyclophosphamide-d8 Hydrate (SIL-IS)
Chemical Formula	C₇H₁₅Cl₂N₂O₂P	C₇H₇D₈Cl₂N₂O₂P • H₂O
Monoisotopic Mass	260.02 g/mol	268.07 g/mol (anhydrous base)
Precursor Ion [M+H]⁺	m/z 261.1	m/z 269.1
Role in Assay	Target Quantitation	Matrix Normalization / IS
LogP	~0.63	~0.63

Experimental Workflow

Figure 1: End-to-end LC-MS/MS workflow utilizing a self-validating CP-d8 internal standard.

Step-by-Step Methodology

Reagents and Materials

• Cyclophosphamide Reference Standard (Purity >99%).

• Cyclophosphamide-d8 hydrate [3].

• LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), and Water (H₂O).

• Formic Acid (FA), LC-MS Grade.

• Blank human plasma (K₂EDTA).

Preparation of Standard and Internal Standard Solutions

• Stock Solutions: Dissolve CP and CP-d8 hydrate separately in MeOH:H₂O (80:20, v/v) to achieve a concentration of 1.0 mg/mL. Note: Adjust the CP-d8 weighing mass to account for the monohydrate.

• Working IS Solution: Dilute the CP-d8 stock solution to a final concentration of 250 ng/mL using cold MeOH:ACN (1:1, v/v).

  • Causality Check: We integrate the IS directly into the precipitation solvent. This ensures the IS is introduced at the exact moment of protein denaturation, guaranteeing that any analyte trapping within the protein pellet affects both the endogenous CP and the SIL-IS equally [2].

Plasma Sample Preparation (Protein Precipitation)

Protein precipitation (PPT) is chosen over Solid-Phase Extraction (SPE) to maximize laboratory throughput while relying on the CP-d8 standard to correct for any remaining matrix impurities.

• Aliquot 100 µL of human plasma into a 1.5 mL Eppendorf tube.

• Add 300 µL of the Working IS Solution (Cold MeOH:ACN containing 250 ng/mL CP-d8).

• Vortex vigorously for 60 seconds to ensure complete protein aggregation and IS equilibration.

• Centrifuge at 14,000 rpm for 5 minutes at 4°C.

• Transfer 200 µL of the clear supernatant into an autosampler vial containing a glass insert.

Chromatographic and Mass Spectrometric Conditions

HPLC Parameters: Separation is achieved using a reversed-phase C18 column (e.g., Zorbax Extend C18, 150 mm × 2.1 mm, 5 µm). The acidic mobile phase ensures complete protonation of the secondary amine groups for optimal positive-ion ESI response.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in ACN)
0.0	0.40	90	10
1.0	0.40	90	10
3.0	0.40	10	90
4.5	0.40	10	90
4.6	0.40	90	10
6.0	0.40	90	10

MS/MS Parameters (Positive ESI, MRM Mode):

• Capillary Voltage: 5500 V

• Source Temperature: 450 °C

• Collision Gas: Nitrogen

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Cyclophosphamide	261.1	140.1	25
Cyclophosphamide-d8	269.1	148.1 / 140.1*	25

*Note: The dominant product ion for CP-d8 depends on the specific Collision-Induced Dissociation (CID) energy applied. If the deuterated bis(2-chloroethyl) moiety is retained during fragmentation, the product ion is shifted to 148.1. If the oxazaphosphinane ring is cleaved without the mustard group, it remains 140.1.

Expected Method Validation Parameters

When executed correctly, this self-validating protocol will easily meet FDA/ICH Bioanalytical Method Validation guidelines. The inclusion of the CP-d8 hydrate standard tightly controls precision and matrix effects.

Validation Parameter	FDA/ICH Acceptance Criteria	Expected Outcome with CP-d8 IS
Linearity Range	R² > 0.99	50 – 40,000 ng/mL (R² > 0.998)
LLOQ	S/N > 10, CV < 20%	50 ng/mL
Intra-day Precision	CV < 15%	3.2% - 8.5%
Inter-day Precision	CV < 15%	4.1% - 9.7%
Matrix Effect	IS-normalized: 85% - 115%	98% - 102% (Perfectly normalized)

Conclusion

The development of an HPLC-MS/MS method for Cyclophosphamide requires rigorous attention to ionization dynamics and sample recovery. By intelligently leveraging Cyclophosphamide-d8 hydrate as a stable isotope-labeled internal standard, and introducing it directly via the precipitation solvent, researchers can create a robust, high-throughput, and self-correcting assay suitable for large-scale clinical pharmacokinetics and therapeutic drug monitoring.

References

• Title : Simultaneous quantification of cyclophosphamide and its active metabolite 4-hydroxycyclophosphamide in human plasma by high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-MS/MS) Source : Journal of Chromatography B (2007) URL :[Link]

• Title : Rapid quantitation of cyclophosphamide metabolites in plasma by liquid chromatography-mass spectrometry Source : Journal of Chromatography B (2006) URL :[Link]

Application Note: A Robust LC-MS/MS-Based Pharmacokinetic Analysis of Cyclophosphamide Using a Stable Isotope-Labeled Tracer

Introduction: The Imperative for Precision in Cyclophosphamide Pharmacokinetics

Cyclophosphamide (CP) is a cornerstone cytotoxic agent used in the treatment of a wide array of malignancies, including lymphomas, breast cancer, and leukemias, and also serves as a potent immunosuppressant.[1] It is a prodrug that requires hepatic bioactivation to exert its therapeutic effects.[2][3] The activation is primarily catalyzed by cytochrome P450 (CYP) enzymes, leading to the formation of the active metabolite 4-hydroxycyclophosphamide (4-OHCP).[4][5] This active metabolite exists in equilibrium with its tautomer, aldophosphamide, which then spontaneously decomposes to the ultimate alkylating agent, phosphoramide mustard, and a toxic byproduct, acrolein.[4][6]

Given the complexity of its metabolic pathway and significant inter-individual variability in drug exposure, precise and accurate quantification of cyclophosphamide in biological matrices is critical for optimizing therapy and minimizing toxicity.[3][7] Pharmacokinetic (PK) studies, which characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug, are fundamental to this effort.[8]

The gold standard for quantitative bioanalysis in PK studies is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), prized for its high sensitivity and selectivity.[9] The reliability of this technique is profoundly enhanced by the use of a stable-isotope-labeled (SIL) internal standard.[8][10][11] This application note provides a comprehensive guide and detailed protocols for the pharmacokinetic analysis of cyclophosphamide in plasma using Cyclophosphamide-d8 (CP-d8) as a tracer, ensuring the highest level of analytical accuracy and adherence to regulatory standards.

Principle of the Stable Isotope Tracer Method

The use of a deuterated internal standard like CP-d8 is the most effective strategy to control for analytical variability.[8] CP-d8 is chemically identical to cyclophosphamide, except that eight hydrogen atoms have been replaced with their stable, heavier isotope, deuterium.[11] This mass difference allows the mass spectrometer to distinguish between the analyte (CP) and the internal standard (CP-d8).

The core advantages of this approach are:

• Correction for Matrix Effects: Biological matrices like plasma are complex and can cause ion suppression or enhancement in the mass spectrometer source. Since the SIL internal standard co-elutes with the analyte and has virtually identical ionization properties, it experiences the same matrix effects, allowing for an accurate correction.[8]

• Compensation for Sample Handling Variability: Any loss of analyte during the multi-step sample preparation process (e.g., extraction, evaporation, reconstitution) will be mirrored by a proportional loss of the SIL internal standard. This allows the ratio of the analyte to the internal standard to remain constant, preserving the accuracy of the final measurement.[8]

• Improved Precision and Accuracy: By mitigating variability from both the sample matrix and the experimental procedure, the use of a SIL internal standard significantly improves the overall precision and accuracy of the quantification, a requirement stipulated by regulatory agencies like the U.S. Food and Drug Administration (FDA).[8][12]

While deuterium substitution can sometimes lead to slight chromatographic shifts (the "isotope effect"), this is typically minimal for molecules like cyclophosphamide and can be managed with appropriate chromatographic methods. The stability of the deuterium labels is crucial; they must be placed on non-exchangeable positions within the molecule to prevent replacement by protons from the solvent or matrix.[11]

Cyclophosphamide Metabolic Pathway

Understanding the metabolic fate of cyclophosphamide is essential for designing a relevant pharmacokinetic study. The drug undergoes a complex series of transformations, as illustrated below. While this protocol focuses on quantifying the parent drug, similar principles can be applied to its metabolites.

Caption: Metabolic activation and detoxification pathways of Cyclophosphamide.

Bioanalytical Methodology: A Validated Approach

This section outlines a complete, step-by-step protocol for the quantification of cyclophosphamide in plasma. The entire workflow is designed to be robust and compliant with regulatory expectations.[12][13][14]

Experimental Workflow Overview

The analytical process follows a systematic progression from sample receipt to final data analysis.

Caption: Workflow for bioanalysis of Cyclophosphamide using an internal standard.

Materials and Reagents

• Analytes: Cyclophosphamide (CP), Cyclophosphamide-d8 (CP-d8)

• Biological Matrix: Human or animal plasma (K2EDTA as anticoagulant recommended)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (18 MΩ·cm)

• Equipment: Calibrated pipettes, microcentrifuge tubes, vortex mixer, refrigerated microcentrifuge, autosampler vials, UPLC system, and a triple quadrupole mass spectrometer.

Protocol 1: Sample Preparation via Protein Precipitation

Protein precipitation is a rapid and effective method for removing high-abundance proteins from plasma, which can interfere with LC-MS/MS analysis.[15][16] Acetonitrile is a highly efficient precipitating agent for this purpose.[17]

Step-by-Step Procedure:

• Thaw Samples: Thaw plasma samples, calibration standards, and quality control (QC) samples on ice or at room temperature. Vortex briefly to ensure homogeneity.[18]

• Aliquot Sample: In a clean 1.5 mL microcentrifuge tube, pipette 100 µL of the plasma sample.

• Spike Internal Standard: Add 10 µL of the CP-d8 working solution (e.g., 1000 ng/mL in 50:50 methanol:water) to each tube, except for the blank matrix sample.

• Precipitate Proteins: Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to plasma is recommended) to each tube.[17]

• Vortex: Cap the tubes and vortex vigorously for 60 seconds to ensure complete protein denaturation and precipitation.

• Incubate (Optional but Recommended): Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.[16]

• Centrifuge: Centrifuge the tubes at approximately 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[16]

• Transfer Supernatant: Carefully transfer 200 µL of the clear supernatant into a clean autosampler vial, ensuring the protein pellet is not disturbed.

• Analyze: The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: LC-MS/MS Instrumental Analysis

The following parameters provide a robust starting point for method development. Optimization may be required based on the specific instrumentation used.

Parameter	Suggested Condition	Rationale
LC System	UPLC System (e.g., Waters Acquity, Shimadzu Nexera)	Provides high resolution, speed, and reduced solvent consumption.
Column	Reversed-Phase C18 Column (e.g., 2.1 x 50 mm, 1.7 µm)	Offers excellent retention and separation for moderately polar compounds like cyclophosphamide.
Column Temperature	40 °C	Ensures reproducible retention times and peak shapes.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation of the analyte for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic mobile phase for eluting the analyte from the C18 column.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing speed and efficiency.
Injection Volume	5 µL	A small injection volume minimizes potential matrix effects and column overload.
Gradient Elution	5% B to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate for 1 min. Total run time ~5 min.	A gradient is necessary to elute the analyte efficiently while separating it from early-eluting matrix components. A short run time allows for high throughput.[19]
MS System	Triple Quadrupole Mass Spectrometer	Required for the selectivity and sensitivity of Multiple Reaction Monitoring (MRM).
Ionization Mode	Electrospray Ionization (ESI), Positive	Cyclophosphamide contains nitrogen atoms that are readily protonated.[20]
MRM Transition: CP	Q1: 261.1 m/z → Q3: 140.0 m/z	Q1 represents the [M+H]+ precursor ion. Q3 is a stable, characteristic product ion resulting from fragmentation.[9]
MRM Transition: CP-d8	Q1: 269.1 m/z → Q3: 140.0 m/z	The precursor ion is shifted by +8 Da due to the deuterium labels. The fragment ion can be the same if the deuterium labels are not on the fragmented portion.
Source Temperature	150 °C	Optimized for efficient desolvation and ionization.[20]
Desolvation Temperature	450 °C	Optimized for efficient desolvation and ionization.[20]

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

A bioanalytical method must be rigorously validated to ensure its performance is reliable and suitable for its intended purpose.[12] Validation should be performed according to established regulatory guidelines, such as the FDA's Bioanalytical Method Validation Guidance.[13][14]

Parameter	Description	Typical Acceptance Criteria (FDA/ICH)[12][13]
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte or IS in at least 6 unique blank matrix sources.
Calibration Curve	The relationship between instrument response and known concentrations of the analyte.	At least 6 non-zero standards plus a blank and a zero. Correlation coefficient (r²) ≥ 0.99. Back-calculated standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Accuracy is the closeness of results to the true value. Precision is the degree of scatter between a series of measurements.	Measured at LLOQ and at least 3 QC levels (low, medium, high). Mean accuracy within ±15% of nominal. Precision (%CV) ≤15%. (±20% and ≤20% respectively at LLOQ).
Lower Limit of Quantitation (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Analyte response should be at least 5 times the response of the blank. Accuracy within ±20% of nominal and precision (%CV) ≤20%.
Stability	Evaluation of analyte stability in the biological matrix under various conditions (freeze-thaw, short-term, long-term, post-preparative).	Mean concentration of stability samples must be within ±15% of the nominal concentration.
Matrix Effect	The direct or indirect alteration of analyte response due to interfering components in the sample matrix.	The %CV of the matrix factor (analyte response in post-spiked matrix / analyte response in neat solution) across at least 6 lots of matrix should be ≤15%.
Recovery	The extraction efficiency of the analytical method.	Should be consistent and reproducible, though no specific value is required.

Data Interpretation and Example Pharmacokinetic Parameters

Following sample analysis, the peak area ratio of Cyclophosphamide to Cyclophosphamide-d8 is used to determine the concentration in each sample from the calibration curve. This concentration-time data is then used to calculate key pharmacokinetic parameters using non-compartmental analysis software (e.g., WinNonlin).

Parameter	Abbreviation	Description	Example Value (from a hypothetical single IV dose study)
Maximum Concentration	Cmax	The highest observed concentration in the plasma.	8,500 ng/mL
Time to Maximum Concentration	Tmax	The time at which Cmax is observed.	0.5 hours (end of infusion)
Area Under the Curve (0-t)	AUC₀₋t	The cumulative exposure to the drug from time zero to the last measurement.	25,000 hrng/mL
Area Under the Curve (0-infinity)	AUC₀₋inf	The total drug exposure, extrapolated to infinity.	26,100 hrng/mL
Elimination Half-Life	t₁/₂	The time required for the drug concentration to decrease by half.	7.5 hours
Clearance	CL	The volume of plasma cleared of the drug per unit of time.	4.5 L/hr
Volume of Distribution	Vd	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	48 L

Note: These values are for illustrative purposes only and can vary significantly based on dose, patient population, and individual metabolism.[7]

Conclusion

This application note provides a comprehensive framework for the robust and accurate pharmacokinetic analysis of cyclophosphamide using Cyclophosphamide-d8 as a tracer. The combination of a stable isotope-labeled internal standard, a straightforward protein precipitation sample preparation protocol, and sensitive LC-MS/MS detection ensures high-quality data that is compliant with regulatory standards. This methodology empowers researchers, scientists, and drug development professionals to precisely characterize the pharmacokinetic profile of cyclophosphamide, paving the way for improved therapeutic drug monitoring, dose optimization, and ultimately, enhanced patient outcomes.

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• Clinical pharmacokinetics of cyclophosphamide and metabolites with and without SR-2508. (n.d.). Semantic Scholar. Retrieved from [Link]

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• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. (2018). Annals of Pharmacotherapy. Retrieved from [Link]

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• An Automated Micro Solid-Phase Extraction (μSPE) Liquid Chromatography-Mass Spectrometry Method for Cyclophosphamide and Iphosphamide: Biological Monitoring in Antineoplastic Drug (AD) Occupational Exposure. (2025). ResearchGate. Retrieved from [Link]

• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. (2024). MDPI. Retrieved from [Link]

• Clinical Pharmacokinetics of Cyclophosphamide. (n.d.). ResearchGate. Retrieved from [Link]

• Cyclophosphamide Pharmacokinetics in Mice: A Comparison Between Retro Orbital Sampling Versus Serial Tail Vein Bleeding. (2007). The Open Pharmacology Journal. Retrieved from [Link]

• Population Pharmacokinetics of Cyclophosphamide and Metabolites in Children with Neuroblastoma: a Report from the Children's Oncology Group. (n.d.). PMC. Retrieved from [Link]

• Cyclophosphamide Pharmacokinetics in Mice: A Comparison Between Retro Orbital Sampling Versus Serial Tail Vein Bleeding. (2020). The Open Pharmacology Journal. Retrieved from [Link]

Sources

• 1. Cyclophosphamide - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Cyclophosphamide? [synapse.patsnap.com]
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• 4. ClinPGx [clinpgx.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics and Pharmacogenetics of Cyclophosphamide in a Neonate and Infant Childhood Cancer Patient Population [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Frontiers | Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide [frontiersin.org]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 14. fda.gov [fda.gov]
• 15. Technical Tip: Protein Precipitation [phenomenex.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. bio-protocol.org [bio-protocol.org]
• 19. Liquid chromatography-tandem mass spectrometric quantitation of cyclophosphamide and its hydroxy metabolite in plasma and tissue for determination of tissue distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Application Note: Preparation and Validation of Cyclophosphamide-d8 Hydrate Stock Solutions

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Scientists Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

Cyclophosphamide (CP) is a widely utilized oxazaphosphorine alkylating prodrug. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays designed for therapeutic drug monitoring or pharmacokinetic (PK) profiling, Cyclophosphamide-d8 (CP-d8) serves as the gold-standard stable isotope-labeled internal standard (SIL-IS)[1].

However, handling CP-d8 requires strict adherence to physicochemical constraints. The compound is highly susceptible to aqueous hydrolysis, leading to the formation of inactive degradants (such as Impurity D)[2]. Furthermore, commercially available CP-d8 is frequently supplied as a hydrate . Failure to account for the stoichiometric mass of the bound water molecule during gravimetric preparation introduces a systematic negative bias (~6.3%) in all downstream quantitative measurements[3].

This application note provides a self-validating, causality-driven protocol for the preparation of CP-d8 hydrate stock solutions, ensuring absolute isotopic integrity, stoichiometric accuracy, and long-term stability.

Fig 1: Cyclophosphamide pathways highlighting the risk of in vitro aqueous hydrolysis.

Physicochemical Properties & Analytical Parameters

Understanding the exact molecular weight and solubility profile is the foundation of a reliable stock solution. CP-d8 hydrate contains one water molecule per molecule of the active moiety.

Table 1: Physicochemical Properties of Cyclophosphamide-d8 Hydrate

Property	Value / Specification	Experimental Implication
Molecular Formula	C₇H₇D₈Cl₂N₂O₂P • H₂O	Hydrate form must be factored into molarity.
Molecular Weight (Hydrate)	287.15 g/mol [3]	Used for gravimetric weighing.
Molecular Weight (Anhydrous)	269.14 g/mol [4]	Represents the active IS mass.
Isotopic Purity	≥ 98 atom % D[5]	Ensures minimal cross-talk with unlabelled CP.
Solubility	Methanol (≥100 mg/mL), DMSO (≥250 mg/mL)[6]	Primary stocks must use anhydrous organics.
Aqueous Stability	Unstable (Hydrolyzes rapidly)[6]	Do not use water for primary stock preparation.

Table 2: LC-MS/MS MRM Transitions (Positive ESI)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Cyclophosphamide (Unlabelled)	261.0	140.0	[7]
Cyclophosphamide-d8 (IS)	270.9	148.6	[8]

Experimental Causality: Why These Steps Matter

Do not treat this protocol as a simple "weigh and dissolve" exercise. Every step is engineered to mitigate a specific mode of failure:

• The Hydrate Correction Factor (Causality of Accuracy): To achieve a true 1.00 mg/mL concentration of the anhydrous CP-d8 base, you must multiply your target mass by the ratio of the molecular weights (287.15 / 269.14 = 1.0669 ). Weighing exactly 1.00 mg of the hydrate yields only 0.937 mg of the active IS, skewing all calibration curves.

• Anhydrous Solubilization (Causality of Stability): The oxazaphosphorinane ring undergoes rapid hydrolytic cleavage in the presence of water[2]. By utilizing 100% HPLC-grade Methanol or DMSO, the hydrolysis pathway is kinetically frozen[1].

• Cryogenic Storage (Causality of Degradation Kinetics): Even in organic solvents, CP-d8 is subject to thermal degradation over time. Storage at -80°C ensures that less than 5% of the nominal concentration is lost over a 6-month period[1].

Step-by-Step Preparation Protocol

Fig 2: Step-by-step workflow for the preparation and storage of CP-d8 hydrate stock.

Phase 1: Equilibration & Weighing

• Thermal Equilibration: Remove the sealed CP-d8 hydrate vial from 2–8°C storage. Place it in a desiccator at room temperature for at least 30 minutes. Reasoning: Opening a cold vial causes atmospheric moisture to condense on the powder, instantly initiating localized hydrolysis.

• Gravimetric Measurement: Using a calibrated microbalance (d = 0.01 mg), weigh the desired amount of CP-d8 hydrate into a pre-tared, static-free amber glass vial.

• Hydrate Calculation:

  • Target Concentration (Anhydrous base): 1.00 mg/mL

  • Required Hydrate Mass per mL: 1.00 mg × 1.0669 = 1.067 mg/mL

  • Example: If you weigh 5.35 mg of CP-d8 hydrate, add exactly 5.01 mL of solvent to achieve a 1.00 mg/mL anhydrous equivalent solution.

Phase 2: Solubilization & Aliquoting

• Solvent Addition: Add the calculated volume of 100% HPLC-grade Methanol (or anhydrous DMSO).

• Dissolution: Vortex gently for 30 seconds. Sonication is generally not required for methanol at this concentration but can be applied for 1 minute if using DMSO[6].

• Aliquoting: Divide the primary stock into single-use aliquots (e.g., 50 µL or 100 µL) in 1.5 mL amber glass vials. Reasoning: Single-use aliquots prevent repeated freeze-thaw cycles, which are known to degrade the compound[1].

• Inert Atmosphere (Optional but Recommended): Overlay the headspace of each vial with a gentle stream of Argon or Nitrogen gas before sealing with PTFE-lined caps.

• Storage: Immediately transfer the aliquots to a -80°C ultra-low temperature freezer[1].

Self-Validating Quality Control (QC) System

A robust protocol must prove its own success. Before using the newly prepared CP-d8 stock in a clinical or PK assay, perform the following self-validating checks:

Check A: Isotopic Cross-Talk Verification

• The Test: Dilute the CP-d8 stock to the intended working concentration (e.g., 25 µg/mL)[1] using a surrogate matrix. Inject this solution into the LC-MS/MS without adding unlabelled Cyclophosphamide.

• Validation Criteria: Monitor the MRM transition for unlabelled CP (m/z 261.0 → 140.0). The peak area in this channel must be < 0.5% of the peak area of your assay's Lower Limit of Quantitation (LLOQ).

• Causality: If a signal appears, the standard either lacks isotopic purity, or degradation/de-deuteration occurred during preparation.

Check B: Hydrolytic Degradation Monitoring

• The Test: During the initial LC-MS/MS run, set up an MRM transition to monitor for Impurity D (a primary hydrolytic degradation product of CP)[2].

• Validation Criteria: The absence of a quantifiable Impurity D peak confirms that the anhydrous solubilization and thermal equilibration steps successfully prevented hydrolysis.

References

• Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS)
• Chromatogram of cyclophosphamide and degradation products under different stress conditions Source: ResearchGate URL
• Source: National Institutes of Health (PMC)
• Cyclophosphamide hydrate | DNA alkylating agent Source: TargetMol URL
• Cyclophosphamide-d8 H2O[bis(2-chloroethyl-d4)
• Cyclophosphamide D8 - VIVAN Life Sciences Source: VIVAN Life Sciences URL
• Ifosfamide-d4-1 (Contains Cyclophosphamide-d8 IS MS/MS Data)

Sources

• 1. Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cyclophosphamide-d8 H2O [bis(2-chloroethyl-d4)], CDN 0.005 g | Buy Online | CDN | Fisher Scientific [fishersci.at]
• 4. vivanls.com [vivanls.com]
• 5. Cyclophosphamide-d8 H2O [bis(2-chloroethyl-d4)] [lgcstandards.com]
• 6. Cyclophosphamide hydrate | DNA alkylating agent | TargetMol [targetmol.com]
• 7. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ifosfamide-d4-1 | Benchchem [benchchem.com]

Mass spectrometry settings for detecting Cyclophosphamide-d8

Advanced Mass Spectrometry Strategies for the Detection and Quantification of Cyclophosphamide and Cyclophosphamide-d8

Mechanistic Context & The Role of Cyclophosphamide-d8

Cyclophosphamide (CP) is an alkylating oxazaphosphorine prodrug that requires hepatic cytochrome P450 metabolism to form its active metabolite, 4-hydroxycyclophosphamide (4-OHCP). Because of its narrow therapeutic index and high inter-patient pharmacokinetic variability, rigorous therapeutic drug monitoring (TDM) is essential for optimizing oncology and rheumatology regimens.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive analytical tool for CP quantification. However, biological matrices like human plasma and urine contain endogenous phospholipids and proteins that cause severe ion suppression or enhancement in the electrospray ionization (ESI) source.

To create a self-validating system , a stable isotope-labeled (SIL) internal standard—Cyclophosphamide-d8 (CP-d8)—is spiked into every sample prior to extraction.

The Causality of the +8 Da Shift: CP contains two chlorine atoms, which naturally exist as 35Cl and 37Cl isotopes, creating prominent M+2 and M+4 isotopic peaks. If a +2 or +4 Da internal standard were used, the natural heavy isotopes of the parent drug would cause cross-talk and skew the quantification. The +8 Da mass shift of CP-d8 ensures complete spectral resolution from the parent drug's isotopic envelope, guaranteeing absolute quantitative fidelity. Because CP and CP-d8 share identical physicochemical properties, they co-elute chromatographically and experience identical matrix effects. This allows the CP/CP-d8 peak area ratio to perfectly normalize any extraction losses or ESI fluctuations.

Logical System of Matrix Effect Correction

Caption: Logical system of matrix effect correction using Cyclophosphamide-d8 internal standard.

Experimental Methodology: Sample Preparation

The following protocol outlines a robust protein precipitation (PPT) workflow for human plasma, designed to maximize recovery while preventing ex vivo degradation of metabolites.

Step-by-Step Protocol:

• Standard & IS Preparation: Prepare a working solution of CP-d8 at 1,000 ng/mL in 50:50 methanol:water.

• Sample Aliquoting: Transfer 50 µL of human plasma (calibrator, quality control, or unknown patient sample) into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the CP-d8 working solution to the plasma. Causality: Spiking the IS at the very beginning ensures it accounts for all subsequent volumetric and extraction variations. Vortex for 10 seconds.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to the sample. Causality: Cold acetonitrile rapidly denatures plasma proteins (preventing column clogging) and immediately halts any residual CYP450 or esterase activity that could degrade the analytes.

• Mixing & Centrifugation: Vortex vigorously for 2 minutes to ensure complete precipitation. Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer & Evaporation: Carefully transfer 200 µL of the clear supernatant to a clean glass vial. Evaporate to dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 0.1% formic acid in water:methanol). Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Step-by-step sample preparation and LC-MS/MS workflow for Cyclophosphamide quantification.

LC-MS/MS Method Parameters

Chromatographic separation is typically achieved using a sub-2 µm C18 column (e.g., Acquity UPLC BEH C18) to ensure sharp peak shapes and rapid elution (typically <5 minutes). The mobile phase consists of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile or Methanol (Mobile Phase B) under gradient conditions.

Mass spectrometric detection is performed using a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode, utilizing Multiple Reaction Monitoring (MRM).

Table 1: Optimized LC-MS/MS MRM Transitions and Collision Energies

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Declustering Potential (V)
Cyclophosphamide (CP)	261.0	140.0	150	18	45
Cyclophosphamide (M+2 Isotope)	262.9	141.6	150	20	50
Cyclophosphamide-d8 (IS)	269.1	148.1	150	22	45
Cyclophosphamide-d8 (M+2 Isotope)	270.9	148.6	150	20	50

Analytical Note on Isotopic Selection: While the theoretical [M+H]+ for the 35Cl2​ isotope of CP is m/z 261.0, some highly validated clinical methods monitor the M+2 isotopic transitions (m/z 262.9 for CP and 270.9 for CP-d8). This strategic shift to the M+2 envelope is often employed to bypass specific isobaric matrix interferences present at the nominal mass, thereby increasing the signal-to-noise ratio in complex matrices like urine or hemolyzed plasma.

System Validation & Trustworthiness

To ensure the protocol operates as a self-validating system, the following criteria must be met during every analytical run:

• Linearity: The calibration curve (typically 5 to 50,000 ng/mL) must exhibit an R2≥0.995 using a 1/x2 weighting factor.

• Internal Standard Response: The absolute peak area of CP-d8 must remain within ±20% across all calibrators, quality controls (QCs), and unknown samples. A drop in IS response >50% in a specific sample indicates severe matrix ion suppression, invalidating that specific injection and requiring sample dilution.

• Accuracy & Precision: Low, Mid, and High QCs must fall within ±15% of their nominal concentrations, ensuring the extraction recovery and instrument response remain stable throughout the batch.

References

• Harahap, Y., Steven, S., & Suryadi, H. (2022). Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Frontiers in Pharmacology, 13, 928721. URL:[Link]

• Hall, O. M., Peer, C. J., Fitzhugh, C. D., & Figg, W. D. (2018). A sensitive and rapid ultra high-performance liquid chromatography with tandem mass spectrometric assay for the simultaneous quantitation of cyclophosphamide and the 4-hydroxycyclophosphamide metabolite in human plasma. Journal of Chromatography B, 1086, 56-62. URL:[Link]

• Kasel, D., Jetter, A., Harlfinger, S., Gebhardt, W., & Fuhr, U. (2004). Quantification of cyclophosphamide and its metabolites in urine using liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 18(13), 1472-1478. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Signal Suppression of Cyclophosphamide-d8 in LC-MS

Welcome to the technical support center for bioanalytical method development. As Senior Application Scientists, we understand the complexities of quantitative LC-MS analysis. This guide is designed to provide in-depth, actionable advice for researchers, scientists, and drug development professionals encountering signal suppression issues with Cyclophosphamide-d8, a common internal standard for the quantitation of the anticancer drug cyclophosphamide.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a critical issue in my LC-MS analysis?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte (in this case, Cyclophosphamide-d8) is reduced by the presence of co-eluting compounds from the sample matrix.[1][2] In the electrospray ionization (ESI) source of a mass spectrometer, a finite number of charges and a limited surface area are available on the evaporating droplets. When high concentrations of matrix components (like salts, proteins, and especially phospholipids from plasma) co-elute with your analyte, they compete for these resources, leading to a decreased number of charged analyte ions entering the mass spectrometer.[3][4]

This phenomenon directly results in a lower signal intensity, which can severely compromise the accuracy, precision, and sensitivity of your quantitative assay.[2][5] In the worst-case scenario, the signal can be suppressed to a level below the limit of quantification (LLOQ), leading to failed analytical runs or inaccurate pharmacokinetic data.[2][3]

Q2: I'm using a deuterated internal standard (Cyclophosphamide-d8). Isn't that supposed to automatically correct for ion suppression?

A2: Yes, that is the fundamental principle and a primary reason why stable isotope-labeled internal standards (SIL-IS), like Cyclophosphamide-d8, are considered the "gold standard" for quantitative LC-MS.[1][6] The assumption is that because the deuterated standard is chemically and physically almost identical to the analyte, it will co-elute perfectly and experience the exact same degree of ion suppression.[1][7] By measuring the peak area ratio of the analyte to the internal standard, any signal variation caused by suppression should be normalized, yielding an accurate result.[1]

However, this correction is not always perfect. The system can fail if the analyte and the internal standard experience differential matrix effects, a situation that can lead to inaccurate and irreproducible results.[1][2]

Q3: My Cyclophosphamide-d8 signal is consistently low or highly variable across my sample batch. What's going on?

A3: This is a classic sign of significant and variable ion suppression. While Cyclophosphamide-d8 is meant to track the analyte, a consistently low or erratic signal indicates a problem with the method that needs immediate attention. The primary causes can be broken down into two main categories: Matrix Effects and Chromatographic Issues .

• Severe Matrix Effects: The concentration of co-eluting interferences from your biological matrix (e.g., plasma, urine) is so high that it's suppressing the ionization of both the analyte and the internal standard to an unacceptable degree. This is often due to insufficient sample cleanup.[4][8] Phospholipids are a major culprit in plasma samples.[4][9][10]

• Differential Matrix Effects: This is a more subtle but critical issue. It occurs when the analyte and Cyclophosphamide-d8 do not experience the same degree of suppression. The most common reason for this is a slight chromatographic separation between the two compounds due to the kinetic isotope effect.[1][2] The deuterium substitution can make Cyclophosphamide-d8 slightly less retentive on a reversed-phase column, causing it to elute fractions of a second earlier. If this shift places it in a region of the chromatogram with a different composition of matrix components, the correction fails.[1]

Below is a logical workflow to begin troubleshooting this issue.

Caption: Troubleshooting workflow for low or inconsistent IS signal.

Diagnostic Experiments & Protocols

To systematically solve signal suppression, you must first diagnose its origin and severity.

Q4: How can I visualize the regions of ion suppression in my chromatogram?

A4: The definitive technique for this is the Post-Column Infusion (PCI) experiment .[11][12][13] This method allows you to map the regions of your analytical run where co-eluting matrix components cause suppression or enhancement.

The setup involves continuously infusing a solution of your analyte (or internal standard) at a constant flow rate into the mobile phase stream after the analytical column but before the mass spectrometer's ion source.[3][11] When you inject a blank, extracted matrix sample, any dip in the otherwise stable baseline signal of the infused compound directly corresponds to a zone of ion suppression at that specific retention time.[11][12]

Caption: Experimental setup for a Post-Column Infusion (PCI) study.

• Prepare Infusion Solution: Create a solution of Cyclophosphamide-d8 in your mobile phase at a concentration that provides a stable and strong signal (e.g., 100 ng/mL).

• System Setup:

  • Place the infusion solution in a syringe pump.

  • Using a T-union, connect the output from your analytical column and the syringe pump. The combined flow should be directed to the MS ion source.

  • Set the syringe pump to a low flow rate (e.g., 5-10 µL/min) to avoid altering the chromatography or ionization characteristics.

• Data Acquisition:

  • Start the LC gradient and allow the system to equilibrate.

  • Begin the syringe pump infusion. You should observe a stable, elevated baseline for the Cyclophosphamide-d8 MRM transition (e.g., m/z 270.9 -> 148.6, though specific transitions should be optimized[14]).

  • Inject a blank mobile phase sample to confirm a stable baseline.

  • Inject a prepared blank matrix sample (e.g., protein-precipitated plasma) that has been processed using your standard sample preparation method.

• Analysis: Examine the chromatogram for the infused Cyclophosphamide-d8. A stable baseline is expected. Any significant dip in the signal indicates a region of ion suppression.[1][11] Compare the retention time of your analyte with these suppression zones. If they overlap, chromatographic optimization is required.

Q5: How do I quantify the exact amount of signal loss my analyte and internal standard are experiencing?

A5: A quantitative assessment is crucial for validation and troubleshooting. This experiment determines the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE).[1]

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike Cyclophosphamide and Cyclophosphamide-d8 into your final reconstitution solvent (e.g., mobile phase). This represents 100% signal with no matrix effect or recovery loss.

  • Set B (Post-Extraction Spike): Extract at least 6 different lots of blank biological matrix using your method. In the final step, spike the resulting clean extract with the analyte and IS at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and IS into the blank biological matrix before performing the entire extraction procedure.

• Analyze and Calculate: Inject all samples and record the mean peak areas for the analyte and IS in each set.

Parameter	Formula	Interpretation
Matrix Factor (MF)	(Mean Peak Area in Set B) / (Mean Peak Area in Set A)	MF < 1 indicates ion suppression. MF > 1 indicates ion enhancement. An ideal value is 1.0. The CV% across matrix lots should be <15%.
Recovery (RE)	(Mean Peak Area in Set C) / (Mean Peak Area in Set B)	Measures the efficiency of the extraction process.
Process Efficiency (PE)	(Mean Peak Area in Set C) / (Mean Peak Area in Set A)	Represents the overall effect of recovery and matrix effects combined.

You must calculate the Matrix Factor for both Cyclophosphamide and Cyclophosphamide-d8. If their MF values are significantly different, you have confirmed a differential matrix effect that the IS cannot correct for.

Solutions and Mitigation Strategies

Q6: My experiments confirm significant ion suppression. How can I eliminate it?

A6: The most effective way to combat ion suppression is to improve your sample preparation.[4][8] The goal is to remove the interfering matrix components, particularly phospholipids, before the sample is injected.

Sample Preparation Method	Mechanism	Pros	Cons for Cyclophosphamide
Protein Precipitation (PPT)	Add an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.[15]	Fast, simple, inexpensive.	Poor: Non-selective. Does not remove phospholipids or salts, which are major sources of ion suppression.[10][16]
Liquid-Liquid Extraction (LLE)	Partition the analyte into an immiscible organic solvent (e.g., methyl tert-butyl ether) leaving polar interferences behind.[4]	Good: Can provide a much cleaner extract than PPT. Can remove many phospholipids.	Can be labor-intensive; requires optimization of solvent and pH.[4]
Solid-Phase Extraction (SPE)	Use a packed cartridge to selectively retain the analyte while matrix components are washed away.[17]	Excellent: Highly selective and provides the cleanest extracts, significantly reducing matrix effects.[4][9]	Higher cost per sample; requires method development.

For robust analysis of cyclophosphamide in plasma, Solid-Phase Extraction (SPE) is highly recommended.[18] Using polymeric reversed-phase or mixed-mode sorbents can effectively remove phospholipids and other interferences, leading to a dramatic reduction in ion suppression.[4][9]

Q7: What if improving sample cleanup isn't enough or I see a differential matrix effect?

A7: In this case, the solution lies in chromatographic optimization . The goal is to shift the retention time of Cyclophosphamide and its d8-IS out of the ion suppression zone identified by your PCI experiment.

• Modify the Gradient: Alter the slope of your organic mobile phase gradient. A shallower gradient can improve resolution between your analyte and early-eluting interferences. A steeper gradient at the end of the run can serve as a "wash step" to elute strongly retained matrix components like lipids before the next injection.[12]

• Change Mobile Phase Composition: Switching from acetonitrile to methanol (or vice versa) can alter selectivity and may shift the elution profile of matrix components relative to your analyte.[3] Also, ensure your mobile phase additives (e.g., formic acid, ammonium formate) are optimized for cyclophosphamide ionization.[14][19]

• Change the Column: If all else fails, switching to a column with a different stationary phase chemistry (e.g., a phenyl-hexyl or embedded polar group column) can provide the necessary selectivity to resolve the analyte from the matrix interference.

Q8: Could the stability of Cyclophosphamide-d8 be the problem?

A8: While less common than matrix effects, stability should not be overlooked. Cyclophosphamide can be unstable depending on pH and temperature.[20][21][22] Studies show that it is more stable under refrigerated conditions (4°C).[20][23] Ensure that your stock solutions, working solutions, and prepared samples are stored properly and that their stability has been validated for the duration of your analytical run. Inconsistent handling or prolonged storage at room temperature could lead to degradation of the IS, causing signal variability that mimics ion suppression.[22][23]

References

• Hall, N., et al. (2021). Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Journal of Chromatography B, 1180, 122883. Available at: [Link]

• Czernych, R., et al. (2015). Development and Validation of SPE-HPLC-MS/MS Method for Determining Cyclophosphamide in Surface Waters. Polish Journal of Environmental Studies, 24(4). Available at: [Link]

• Patil, A., et al. (2022). Cyclophosphamide, hydroxycyclophosphamide and carboxyethyl phosphoramide mustard quantification with liquid chromatography mass spectrometry in a single run human plasma samples: A rapid and sensitive method development. Journal of Chromatography B, 1198, 123228. Available at: [Link]

• Gone, V., et al. (2021). A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide in Human Plasma: Application to Therapeutic Drug. Annals of R.S.C.B., 25(6), 15063-15080. Available at: [Link]

• Separation Science Solutions Series. (2023). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Separation Science. Available at: [Link]

• Phenomenex. (2026). Matrix Effects: Causes and Solutions in Analysis. Phenomenex. Available at: [Link]

• Rocaboy-Faquet, E., et al. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Journal of the American Society for Mass Spectrometry, 33(5), 843-847. Available at: [Link]

• Matuszewski, B. K., et al. (2003). Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS. Journal of the American Society for Mass Spectrometry, 14(11), 1290-1294. Available at: [Link]

• Patel, D., et al. (2012). matrix-effect-in-bioanalysis-an-overview. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Rocaboy-Faquet, E., et al. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. ACS Publications. Available at: [Link]

• Bioanalysis Zone. (2014). Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. Available at: [Link]

• Annesley, T. M. (2003). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available at: [Link]

• de Souza, A. M., et al. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at: [Link]

• Balguri, S. P., et al. (2018). Liquid chromatography-mass spectrometry screening of cyclophosphamide DNA damage in vitro and in patients undergoing chemotherapy treatment. Chemical Research in Toxicology, 31(8), 754-764. Available at: [Link]

• Lema-Atán, I., et al. (2022). LC–MS-MS Determination of Cytostatic Drugs on Surfaces and in Urine to Assess Occupational Exposure. Journal of Analytical Toxicology, 46(8), e251-e260. Available at: [Link]

• Jacob, J., et al. (2012). Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS). Journal of Analytical Methods in Chemistry, 2012, 581486. Available at: [Link]

• Mei, H., et al. (2003). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available at: [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories. Available at: [Link]

• Leis, S., et al. (2013). Evaluation and subsequent minimization of matrix effects caused by phospholipids in LC-MS analysis of biological samples. Bioanalysis, 5(18), 2259-2270. Available at: [Link]

• Gopinath, S., et al. (2016). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. World Journal of Pharmaceutical Research. Available at: [Link]

• van der Laan, T., et al. (2024). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Analytical Chemistry. Available at: [Link]

• Struck, R. F., et al. (1982). Synthesis of deuterium-labeled analogs of cyclophosphamide and its metabolites. Journal of Labelled Compounds and Radiopharmaceuticals, 19(7), 867-876. Available at: [Link]

• Ojemaye, M. O., & Petrik, J. (2019). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Journal of Pharmaceutical Research International, 26(2), 1-10. Available at: [Link]

• Abdel-Rehim, M., et al. (2009). On-Line Determination of Cyclophosphamide in Blood Samples Utilizing Microextraction by Packed Sorbent and Liquid Chromatography. The Open Analytical Chemistry Journal, 3, 15-20. Available at: [Link]

• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. Available at: [Link]

• Cappiello, A., et al. (2019). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta, 1047, 1-16. Available at: [Link]

• Le, L., et al. (2011). Stability of Cyclophosphamide in Extemporaneous Oral Suspensions. International Journal of Pharmaceutical Compounding, 15(1), 74-77. Available at: [Link]

• ResearchGate. (2025). Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions. ResearchGate. Available at: [Link]

• Menard, C., et al. (2003). Stability of cyclophosphamide and mesna admixtures in polyethylene infusion bags. The Annals of Pharmacotherapy, 37(12), 1789-1792. Available at: [Link]

• ResearchGate. (2025). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. ResearchGate. Available at: [Link]

• Watson, E. (1987). Stability and disposition studies of cyclophosphamide metabolites. OSTI.GOV. Available at: [Link]

• ResearchGate. (2013). Stability of Cyclophosphamide and Mesna Admixtures in Polyethylene Infusion Bags. ResearchGate. Available at: [Link]

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Technical Support Center: Cyclophosphamide-d8 Hydrate Stability &amp; Troubleshooting

Welcome to the technical support and troubleshooting center for Cyclophosphamide-d8 Hydrate . As a stable isotope-labeled internal standard (IS) critical for LC-MS/MS pharmacokinetic assays, maintaining its structural integrity is paramount. Cyclophosphamide is highly susceptible to environmental degradation, and improper handling can introduce severe quantitative errors into your bioanalytical workflows.

This guide provides field-proven methodologies, causal explanations for degradation mechanisms, and self-validating protocols to ensure the absolute integrity of your reference standard.

Core Diagnostic: The Hydration Paradox

The most common point of failure when handling Cyclophosphamide-d8 hydrate is a misunderstanding of its physical chemistry. The compound relies on its water of crystallization to maintain a stable crystal lattice[1].

While moisture generally causes the degradation of pharmaceutical compounds, over-drying Cyclophosphamide-d8 is equally destructive . If the relative humidity (RH) drops below 20%, the compound undergoes efflorescence—losing its protective water of hydration[1]. The resulting anhydrous form is highly unstable and extremely hygroscopic. Upon subsequent exposure to ambient air, it rapidly absorbs moisture and undergoes spontaneous hydrolysis, leading to the cleavage of the oxazaphosphorine ring and the formation of inactive byproducts[2][3].

Fig 1: Moisture and temperature-dependent degradation pathways of Cyclophosphamide-d8 hydrate.

Quantitative Storage Parameters

To prevent both efflorescence and hydrolysis, storage conditions must be strictly controlled. Below is a summary of the expected stability of Cyclophosphamide-d8 under various laboratory conditions.

Storage Condition	Physical State	Relative Humidity (RH)	Expected Stability	Primary Degradation Risk
2°C to 8°C	Monohydrate Powder	30% - 50%	> 24 Months	Negligible if sealed properly
25°C (Room Temp)	Monohydrate Powder	< 20%	< 3 Months	Efflorescence (Loss of H₂O)[1]
-80°C	Solution (Anhydrous)	N/A	> 12 Months	Freeze-thaw precipitation[4]
4°C	Aqueous Solution	N/A	< 9 Weeks (>10% loss)	Spontaneous Hydrolysis[1]

Self-Validating Protocol: Reconstitution & Aliquoting

To guarantee the integrity of your internal standard, do not simply dissolve and store. You must utilize a workflow that prevents moisture introduction and validates the final product.

Objective: Prepare a 1 mg/mL Cyclophosphamide-d8 stock solution while preventing moisture-induced degradation.

Step 1: Thermal Equilibration Remove the sealed vial from 2–8°C storage. Allow it to equilibrate to room temperature in a sealed environment for 30 minutes BEFORE opening. Causality: Opening a cold vial causes atmospheric moisture to condense directly on the powder. Because the anhydrous form readily picks up water[1], this condensation accelerates localized hydrolysis.

Step 2: Solvent Preparation Purge anhydrous Methanol (LC-MS grade) with nitrogen gas for 5 minutes. Causality: Displacing dissolved oxygen and utilizing a strictly anhydrous environment prevents the initiation of the hydrolytic cascade[3].

Step 3: Reconstitution Add the required volume of anhydrous Methanol directly to the vial to achieve a 1 mg/mL concentration. Vortex gently for 60 seconds until completely dissolved.

Step 4: Aliquoting Dispense 50 µL single-use aliquots into pre-chilled, low-binding amber microcentrifuge tubes. Causality: Amber tubes protect against photo-degradation, while low-binding plastic prevents the surface adsorption of the standard, ensuring quantitative accuracy[5].

Step 5: Snap Freezing Submerge the sealed tubes in liquid nitrogen for 15 seconds. Causality: Rapid freezing prevents solute concentration gradients and localized pH shifts that occur during slow freezing, which can catalyze degradation.

Step 6: Long-Term Storage Transfer immediately to a -80°C freezer, where the analyte demonstrates extended stability[4].

Step 7: Batch Validation (Self-Validating Step) Take one aliquot, dilute to 10 ng/mL in 50% Acetonitrile/Water, and inject it into your LC-MS/MS system. Monitor the MRM transition m/z 270.9 → 148.6 for Cyclophosphamide-d8[5]. The presence of a single, sharp peak at the expected retention time—and the absence of early-eluting peaks—validates the integrity of the entire batch.

Fig 2: Self-validating workflow for the reconstitution and long-term storage of the internal standard.

Frequently Asked Questions (Troubleshooting)

Q: Why did my Cyclophosphamide-d8 powder degrade when stored in a high-vacuum desiccator? A: This is a classic manifestation of the hydration paradox. Storing the monohydrate powder in a desiccator strips the relative humidity below 20%, causing the crystal to lose its water of hydration[1]. The resulting anhydrous powder is highly unstable. When you open the desiccator to weigh the standard, the anhydrous powder rapidly absorbs ambient moisture and hydrolyzes[3]. Always store the powder in a tightly sealed container at 2–8°C, not in a desiccator.

Q: Is it acceptable to store reconstituted aqueous solutions at 4°C for short-term use? A: No. While the monohydrate powder is stable at 4°C, aqueous solutions of cyclophosphamide undergo specific acid- and base-catalyzed hydrolysis[3]. Studies show that aqueous formulations stored at 4°C experience significant potency loss (over 10% degradation within a year, and measurable loss within weeks)[1]. Stock solutions must be prepared in anhydrous organic solvents.

Q: How do I definitively confirm that my internal standard has degraded? A: Run an LC-MS/MS scan targeting the primary degradation pathways. Cyclophosphamide metabolizes and degrades via ring-opening into aldophosphamide, which further decomposes into phosphoramide mustard and acrolein[2]. If you observe a drop in the primary MRM transition (m/z 270.9 → 148.6)[5] accompanied by the appearance of new early-eluting peaks in the chromatogram, the oxazaphosphorine ring has been cleaved, and the standard must be discarded.

Q: Can I subject the stock solution to multiple freeze-thaw cycles? A: It is highly discouraged. While some related compounds show stability through limited freeze-thaw cycles[4], repeated temperature fluctuations introduce condensation (moisture) into the vial. Always use the single-use aliquoting method described in the protocol above to ensure absolute quantitative reliability.

References

• Mechanism-of-Action-Based Development of New Cyclophosphamides - MDPI. 2

• US9662342B2 - Formulations of cyclophosphamide liquid concentrate - Google Patents. 1

• Ifosfamide-d4-1 - Benchchem. 5

• Buy N-Dechloroethyl Cyclophosphamide | 36761-83-8 | > 95% - Smolecule. 4

• Cyclophosphamide Monohydrate | C7H17Cl2N2O3P | CID 22420 - PubChem. 3

Sources

• 1. US9662342B2 - Formulations of cyclophosphamide liquid concentrate - Google Patents [patents.google.com]
• 2. Mechanism-of-Action-Based Development of New Cyclophosphamides [mdpi.com]
• 3. Cyclophosphamide Monohydrate | C7H17Cl2N2O3P | CID 22420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy N-Dechloroethyl Cyclophosphamide | 36761-83-8 | > 95% [smolecule.com]
• 5. Ifosfamide-d4-1 | Benchchem [benchchem.com]

Optimizing retention time for Cyclophosphamide-d8 in reverse phase chromatography

Welcome to the Technical Support Center for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method development. This guide is specifically engineered for researchers and drug development professionals optimizing the reverse phase chromatography (RPC) retention time (RT) of Cyclophosphamide-d8 (CP-d8) , a critical stable isotope-labeled internal standard used in the quantification of the alkylating prodrug cyclophosphamide[1][2].

Below, you will find mechanistic troubleshooting guides, validated experimental protocols, and quantitative reference data to resolve retention drift, peak tailing, and matrix interference.

Mechanistic Overview of CP-d8 Retention

Cyclophosphamide is a moderately polar compound (logP ~0.63). In reverse phase chromatography, its retention is primarily driven by hydrophobic partitioning between the aqueous mobile phase and the alkyl chains of the stationary phase. However, secondary interactions with unreacted surface silanols on the silica support can cause peak tailing and variable retention times if the mobile phase pH is not strictly controlled.

Mechanistic pathway of Cyclophosphamide-d8 retention in reverse phase chromatography.

Troubleshooting FAQs

Q1: Why is the retention time of CP-d8 shifting earlier across my injection sequence?

Expertise & Causality: Early elution drift is typically caused by a gradual loss of stationary phase interaction. This occurs due to two primary mechanisms: 1) Evaporation of the volatile organic modifier (e.g., methanol or acetonitrile) from the aqueous mobile phase bottle, effectively increasing the organic concentration over time, or 2) Inadequate column equilibration between gradient runs, leaving residual organic solvent in the column pores. Resolution: Ensure mobile phase bottles are capped with proper venting valves. Implement a strict re-equilibration step of at least 3-5 column volumes (CV) at the initial gradient conditions before the next injection.

Q2: How do I optimize the mobile phase to increase the retention time and improve peak shape for CP-d8?

Expertise & Causality: Because CP-d8 is moderately polar, starting with a high aqueous percentage is critical to maximize initial hydrophobic interactions. The addition of an acidic buffer ensures that residual silanols on the silica support remain protonated, preventing secondary ion-exchange interactions that cause peak tailing. Resolution: Start the gradient at 4-5% organic modifier. Studies utilizing Poroshell 120 PFP (pentafluorophenyl) columns have successfully used 10 mM ammonium formate (pH 4.0) as Mobile Phase A and acetonitrile with 0.1% formic acid as Mobile Phase B. This specific chemistry provides alternative π-π interactions, achieving highly stable retention times around 2.86 minutes in a 5-minute run[3]. Alternatively, using 0.01% formic acid and methanol on a BEH C18 column at 0.15 mL/min is also highly effective[1].

Q3: What is the standard sample preparation protocol to prevent matrix components from interfering with CP-d8 retention?

Expertise & Causality: High concentrations of endogenous phospholipids or proteins from plasma/urine can coat the stationary phase, altering its surface chemistry and reducing the retention time of subsequent injections (ion suppression). A robust Protein Precipitation (PPT) is required to crash out these proteins before injection[4].

Self-Validating Protocol: Plasma Protein Precipitation (PPT)

This protocol utilizes a 1:3 plasma-to-organic ratio to ensure >95% protein removal[4].

• Aliquot: Transfer 200 µL of human plasma into a clean 1.5 mL microcentrifuge tube[4].

• Spike IS: Add 50 µL of CP-d8 internal standard working solution (e.g., 100 ng/mL)[4].

• Mix: Vortex briefly for 30 seconds to ensure homogeneous binding[4].

• Precipitate: Add 600 µL of ice-cold 100% Methanol (acts as the precipitating agent)[4].

• Agitate: Vortex vigorously for 1 minute to fully crash matrix proteins[4].

• Separate: Centrifuge at 13,500 rpm for 5 minutes at 4°C to pellet the proteins[4].

• Transfer: Extract 100 µL of the clear supernatant into an HPLC autosampler vial[4].

• Inject: Inject 10-20 µL into the LC-MS/MS system.

• Self-Validation Check: Inject a post-column infusion of CP-d8 while running a blank extracted matrix. If the MS baseline dips at the CP-d8 retention time, ion suppression from co-eluting matrix is still occurring, indicating the need for a stronger Solid Phase Extraction (SPE) cleanup.

Diagnostic Workflow

Decision tree for troubleshooting retention time drift in LC-MS/MS workflows.

Quantitative Chromatographic Parameters

The following table summarizes validated LC-MS/MS conditions for Cyclophosphamide and its isotopically labeled standards across different column chemistries to help benchmark your retention times.

Parameter	Condition A (C18 Column)[1]	Condition B (PFP Column)[3]	Condition C (Standard C18)[4]
Column Type	Waters Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)	Poroshell 120 PFP (2.1 x 50 mm, 2.7 µm)	Standard C18
Mobile Phase A	0.01% Formic Acid in Water	10 mM Ammonium Formate (pH 4.0)	0.1% Formic Acid in Water
Mobile Phase B	Methanol	Acetonitrile with 0.1% Formic Acid	Methanol
Flow Rate	0.15 mL/min	0.6 mL/min	0.4 mL/min
Gradient Start	High Aqueous	4% B	30% A / 70% B (Isocratic/Mixed)
Expected RT	Method Dependent	~2.86 min (5 min run)	~4.64 min (7 min run)

Self-Validating Protocol: System Equilibration

To guarantee reproducible retention times for CP-d8, the column must be properly equilibrated before initiating a sequence.

• Flush System: Bypass the analytical column and flush the LC lines with 50:50 Water:Acetonitrile at 1.0 mL/min for 5 minutes to remove any buffer precipitates from previous users.

• Attach Column: Connect the reverse-phase column (e.g., C18 or PFP) to the LC system.

• Initial Wash: Pump 100% Mobile Phase B (Organic) at the operational flow rate (e.g., 0.4 mL/min) for 10 column volumes (CV) to elute highly retained hydrophobic contaminants.

• Conditioning: Switch the pumps to the starting gradient conditions (e.g., 95% Mobile Phase A / 5% Mobile Phase B).

• Equilibration: Flow at the operational flow rate for at least 15-20 CVs.

• Self-Validation Check: Monitor the system pressure (delta < 20 psi) and perform a zero-volume injection blank. A stable, validated system will show a flat baseline pressure trace and a clean MS total ion chromatogram (TIC) devoid of ghost peaks at the target CP-d8 retention window.

Sources

• 1. Frontiers | Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide [frontiersin.org]
• 2. academic.oup.com [academic.oup.com]
• 3. escholarship.org [escholarship.org]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

Long-term storage conditions for Cyclophosphamide-d8 hydrate powder

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling, storage, and troubleshooting of Cyclophosphamide-d8 hydrate powder —a stable isotope-labeled internal standard essential for precise LC-MS/MS quantification.

The integrity of your analytical data depends entirely on the structural stability of this reference material. Below, you will find field-proven insights into the causality of degradation, self-validating experimental protocols, and actionable troubleshooting steps.

Part 1: Troubleshooting & FAQs (Causality & Mechanisms)

Q1: My Cyclophosphamide-d8 internal standard is showing a lower MS response over time, even though it is stored as a dry powder. What is happening? A: This is a classic symptom of efflorescence (the loss of water of crystallization). Cyclophosphamide is most stable in its monohydrate form, where a water molecule is held within the crystal lattice by hydrogen bonds to the O(7) and N(6)H atoms[1]. If you store the powder in a highly desiccated environment (e.g., a vacuum desiccator or with aggressive silica gel that drops the relative humidity below 20%), the lattice is disrupted. The compound converts into an anhydrous metastable phase[2]. This anhydrous form is highly unstable at room temperature and rapidly degrades, altering the molecular weight and drastically reducing your effective concentration. Corrective Action: Store the powder in a tightly sealed container at 2–8°C. Do not use aggressive desiccants that strip the intrinsic moisture required to maintain the hydrate state.

Q2: Can I prepare a large batch of aqueous stock solution and freeze it for long-term use? A: No. Cyclophosphamide is notoriously unstable in aqueous solutions. Hydrolysis occurs rapidly, especially at temperatures above 25°C, leading to the removal of chlorine and the opening of the oxazaphosphorine ring[3]. Corrective Action: Aqueous working solutions must be prepared fresh and used within a few hours[3]. If a stock solution must be stored, dissolve the powder in an anhydrous, non-nucleophilic solvent (such as 100% LC-MS grade DMSO) and store it at -80°C for a maximum of 1 year[4].

Q3: The powder in my vial has turned into a sticky, semi-solid mass. Is it still usable? A: No, the standard is compromised. Cyclophosphamide monohydrate exhibits an endothermic transition peak at approximately 39°C[1]. Exposure to temperatures above this threshold, or exposure to high ambient humidity (>30% RH) combined with temperature fluctuations, causes deliquescence (absorbing moisture until it dissolves) and rapid thermal breakdown. Discard the vial and use a fresh lot.

Part 2: Logical Relationships & Degradation Pathways

Understanding the environmental triggers for degradation is critical for preventing standard failure. The diagram below illustrates the mechanistic pathways of Cyclophosphamide-d8 hydrate stability.

Mechanistic pathway of Cyclophosphamide-d8 hydrate stability and degradation triggers.

Part 3: Quantitative Storage Parameters

To ensure reproducibility, all storage conditions must be strictly monitored. The table below summarizes the critical thresholds for Cyclophosphamide-d8 hydrate.

Parameter	Optimal Condition	Critical Threshold / Warning	Consequence of Violation
Temperature (Powder)	2°C to 8°C	> 39°C	Endothermic transition; melting and rapid degradation[1].
Relative Humidity (RH)	20% to 30%	< 20% RH	Efflorescence; conversion to the unstable anhydrous form[2].
Aqueous Solution Temp	4°C (Use immediately)	> 25°C	Rapid hydrolysis and removal of chlorine[3].
Solvent Storage (DMSO)	-80°C	> -20°C	Gradual degradation; maximum shelf life is 1 year at -80°C[4].

Part 4: Self-Validating Experimental Protocols

To guarantee trustworthiness in your analytical workflows, do not rely on assumptions. The following protocol integrates physical and analytical validation steps to ensure your internal standard remains accurate.

Protocol: Aliquoting and Self-Validating Storage Workflow

Step 1: Thermal Equilibration (Causality: Preventing Condensation) Remove the commercial vial of Cyclophosphamide-d8 hydrate from the refrigerator (2–8°C). Do not open it immediately. Allow the vial to sit in a dark environment for 30 minutes to reach room temperature. Opening a cold vial causes ambient moisture to condense on the powder, leading to localized deliquescence and hydrolysis.

Step 2: Controlled Aliquoting (Causality: Preventing Efflorescence) Perform the aliquoting in a controlled environment with a Relative Humidity (RH) of 20%–30%[2]. Avoid using ultra-dry glove boxes (0% RH), as the lack of moisture will strip the water of crystallization from the monohydrate lattice[1]. Rapidly weigh out the required mass into amber glass vials to protect against photolytic degradation.

Step 3: Gravimetric Baseline (Self-Validation) Record the exact mass of the sealed aliquot vial (including the cap). Write this "baseline mass" on the label. Before future use, re-weigh the vial. A significant drop in mass indicates efflorescence (water loss), while an increase indicates hygroscopic moisture uptake.

Step 4: Sealing and Storage Briefly purge the headspace of the vial with dry argon to displace oxygen, but do not flow the gas for more than 2 seconds to avoid desiccating the powder. Seal tightly with a PTFE-lined cap. Store the aliquots at 2–8°C.

Step 5: Analytical Validation (Self-Validation) Before using a stored aliquot for a critical LC-MS/MS run, dissolve it in 100% DMSO to create a stock solution. Spike this stock into a Quality Control (QC) matrix containing a freshly prepared, known concentration of unlabeled Cyclophosphamide. If the area ratio of Unlabeled/d8 deviates by >5% from your historical calibration curve, the d8-hydrate has degraded and the aliquot must be discarded.

Workflow for the aliquoting and self-validating storage of Cyclophosphamide-d8 hydrate.

References

• Source: clinisciences.
• Source: sigmaaldrich.
• Source: epo.
• Source: nih.

Sources

• 1. Changes in solid-state structure of cyclophosphamide monohydrate induced by mechanical treatment and storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. NB-64-00869-100mg | Cyclophosphamide hydrate [6055-19-2] Clinisciences [clinisciences.com]

Technical Support Center: Cyclophosphamide-d8 LC-MS/MS Troubleshooting

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, bioanalytical scientists, and drug development professionals troubleshoot and correct mass shift errors during the quantitative analysis of Cyclophosphamide using its deuterated internal standard, Cyclophosphamide-d8 (CP-d8).

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), CP-d8 is the gold standard for correcting analytical variability[1]. However, analysts frequently encounter unexpected mass shifts, isotopic cross-talk, and retention time drift. This guide does not just tell you what to fix; it explains the causality behind the physicochemical behaviors of CP-d8 so you can build a self-validating, robust assay.

Part 1: Diagnostic Matrix for Cyclophosphamide Mass Shifts

Before adjusting your instrument parameters, you must understand the isotopic envelope of your analytes. Cyclophosphamide contains two chlorine atoms, creating a distinct M, M+2, and M+4 isotopic pattern due to the natural abundance of ³⁵Cl and ³⁷Cl.

Table 1: Quantitative Mass & Isotope Distribution Summary

Analyte	Chemical Formula	Exact Mass	Precursor[M+H]⁺ (³⁵Cl₂)	Precursor [M+H+2]⁺ (³⁵Cl³⁷Cl)	Primary MRM Product	Typical RT Shift
Cyclophosphamide	C₇H₁₅Cl₂N₂O₂P	260.02 Da	m/z 261.05	m/z 263.05	m/z 140.00	Baseline (0.00 min)
Cyclophosphamide-d8	C₇H₇D₈Cl₂N₂O₂P	268.08 Da	m/z 269.10	m/z 271.10	m/z 148.00	-0.02 to -0.05 min

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my CP-d8 precursor ion showing up at m/z 270.9 instead of the expected exact mass of 269.1?

The Causality: This is not an instrument calibration error; it is a deliberate or accidental selection of the chlorine isotope effect . Because Cyclophosphamide has two chlorine atoms, the [M+H+2]⁺ peak (incorporating one ³⁵Cl and one ³⁷Cl) is highly abundant (roughly 65% the intensity of the monoisotopic peak). Many validated methods deliberately select the [M+H+2]⁺ transitions (m/z 262.9 for CP and m/z 270.9 for CP-d8)[2] because they sometimes offer a superior signal-to-noise ratio by bypassing background matrix interferences that share the nominal mass of the monoisotopic peak. The Fix: Ensure your MRM method is internally consistent. If you monitor m/z 261.0 for unlabeled CP, you must monitor m/z 269.1 for CP-d8. If you monitor m/z 263.0 for CP, use m/z 271.1 for CP-d8.

Q2: My CP-d8 standard is eluting 0.05 minutes earlier than my unlabeled Cyclophosphamide. Is this a column error, and how does it affect quantitation?

The Causality: This is the Deuterium Isotope Effect . The C-D bond has a lower zero-point energy and is slightly shorter than the C-H bond. Consequently, deuterated molecules have a slightly smaller molar volume and weaker dispersion forces (hydrophobic interactions) with the C18 stationary phase. In reversed-phase LC, this causes CP-d8 to elute slightly before unlabeled CP. The Fix: While a 0.05 min shift is normal, it becomes a critical error if a matrix suppression zone falls exactly between the two peaks. If the matrix suppresses the CP-d8 but not the CP, your internal standard will over-calculate the analyte concentration. You must validate the chromatography using the Post-Column Infusion Protocol (detailed in Part 3) to ensure both peaks elute in a matrix-free window.

Q3: I am observing a gradual loss of signal for m/z 269 and the appearance of m/z 268 over time in my autosampler. What causes this -1 Da mass shift?

The Causality: This is caused by Hydrogen/Deuterium (H/D) Exchange . If any deuterium atoms in your specific CP-d8 synthesis are located on exchangeable positions (such as the secondary amine N-H of the oxazaphosphorine ring), they will rapidly swap with hydrogen atoms from protic solvents (like water or methanol) in your mobile phase or sample diluent. This results in a -1 Da shift (m/z 269 → 268). The Fix: Verify the structure of your CP-d8 standard. High-quality CP-d8[3] incorporates deuterium on the non-exchangeable carbon backbone of the chloroethyl chains. Furthermore, keep autosampler temperatures at 4°C and avoid prolonged exposure to high-pH protic solvents.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, your assay must be self-validating. Implement the following two protocols to correct mass shifts and validate your internal standard's performance.

Protocol A: Post-Column Infusion for Matrix Effect Validation

This protocol proves that the Deuterium Isotope RT shift is not pushing your IS into a suppression zone.

• Prepare Infusion Solution: Prepare a 100 ng/mL solution of unlabeled Cyclophosphamide in 50% Methanol.

• Setup T-Piece: Connect a syringe pump to the LC column effluent using a zero-dead-volume T-piece, routing directly into the ESI source.

• Establish Baseline: Infuse the solution at 10 µL/min. Start the MS/MS acquisition to establish a steady, flat baseline for the CP transition (m/z 261 → 140).

• Inject Blank Matrix: Inject a blank plasma extract (prepared via Protocol B) through the UPLC system while the infusion is running.

• Analyze Causality: Observe the baseline. Any sudden dip in the signal indicates ion suppression from co-eluting matrix components. Overlay the retention times of CP and CP-d8 onto this chromatogram. Both analytes must elute entirely outside of any suppression dips. If CP-d8 falls into a dip, adjust your LC gradient to move the analytes away from the suppression zone.

Protocol B: Optimized Sample Preparation (Protein Precipitation)

This protocol minimizes H/D exchange and standardizes extraction recovery[4].

• Aliquot: Transfer 100 µL of biological sample (plasma/serum) into a pre-chilled microcentrifuge tube.

• Spike IS: Add 20 µL of CP-d8 working internal standard solution (e.g., 500 ng/mL in Aprotic Solvent like Acetonitrile).

• Precipitate: Add 400 µL of ice-cold Acetonitrile (ACN). Causality: Cold ACN minimizes temperature-dependent degradation of the oxazaphosphorine ring and halts enzymatic activity instantly.

• Agitate: Vortex vigorously for 2 minutes to ensure complete protein disruption.

• Centrifuge: Spin at 14,000 rpm for 10 minutes at 4°C.

• Dry & Reconstitute: Transfer the supernatant to a clean vial, evaporate to dryness under a gentle stream of N₂ at 40°C, and reconstitute in 100 µL of initial mobile phase (e.g., 5% Methanol / 95% Water with 0.1% Formic Acid).

Part 4: Mandatory Visualizations

Workflow Architecture

Figure 1: Self-validating LC-MS/MS workflow for Cyclophosphamide-d8 quantification.

Troubleshooting Logic Tree

Figure 2: Diagnostic logic tree for identifying and resolving CP-d8 mass and retention shifts.

References

• Cyclophosphamide-d8 hydrate | Stable Isotope. MedChemExpress.
• A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide in Human Plasma. Annals of RSCB.
• A Comparative Guide to Ifosfamide-d4 and Cyclophosphamide-d4 as Internal Standards in Bioanalysis. BenchChem.
• Liquid Chromatography–Mass Spectrometry Screening of Cyclophosphamide DNA Damage In Vitro and in Patients. ACS Publications.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. annalsofrscb.ro [annalsofrscb.ro]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validation of bioanalytical methods using Cyclophosphamide-d8 hydrate

An in-depth technical guide for researchers, bioanalytical scientists, and drug development professionals on optimizing and validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for Cyclophosphamide using Cyclophosphamide-d8 hydrate.

The Bioanalytical Challenge of Cyclophosphamide

Cyclophosphamide (CP) is a cornerstone alkylating agent used extensively in oncology and immunosuppressive therapies. Because of its narrow therapeutic index and highly variable inter-patient pharmacokinetics, therapeutic drug monitoring (TDM) and rigorous pharmacokinetic (PK) profiling are critical.

LC-MS/MS is the gold standard for CP quantification. However, bioanalytical scientists face a unique mechanistic hurdle: Cyclophosphamide contains two chlorine atoms (Formula: C7H15Cl2N2O2P). In mass spectrometry, the natural isotopic distribution of chlorine ( 35 Cl and 37 Cl in a ~3:1 ratio) generates a prominent isotopic envelope. For a molecule with two chlorines, the M+2 isotope is approximately 65% of the monoisotopic mass (M), and the M+4 isotope is roughly 11%.

When developing a bioanalytical method, the choice of Internal Standard (IS) dictates the assay's robustness, susceptibility to matrix effects, and regulatory compliance.

Comparative Analysis of Internal Standards

To understand why Cyclophosphamide-d8 hydrate is the optimal choice, we must evaluate the causality behind the failures and limitations of alternative internal standards.

Structural Analogs (e.g., Ifosfamide)

Historically, structural isomers like Ifosfamide were used as internal standards.

• The Mechanistic Flaw: While chemically similar, Ifosfamide does not perfectly co-elute with Cyclophosphamide on a reversed-phase C18 column. Because it elutes at a different retention time, it is subjected to a different localized matrix environment in the electrospray ionization (ESI) source. If a co-eluting endogenous phospholipid suppresses the ionization of CP, the temporally separated Ifosfamide will fail to track and compensate for this suppression, leading to severe quantitative bias.

Low-Mass Stable Isotope-Labeled IS (Cyclophosphamide-d4)

To solve the co-elution problem, stable isotope-labeled internal standards (SIL-IS) are used. Cyclophosphamide-d4 provides a +4 Da mass shift.

• The Mechanistic Flaw: Because the native drug has a significant M+4 isotopic peak (due to the two 37 Cl atoms), high concentrations of native Cyclophosphamide will "bleed" into the mass channel of the d4-IS. This phenomenon, known as isotopic cross-talk , artificially inflates the IS response at the upper limit of quantification (ULOQ), violating the[1], which mandates that analyte interference in the IS channel must be ≤ 5%.

The Optimal Solution: Cyclophosphamide-d8 Hydrate

Cyclophosphamide-d8 provides a +8 Da mass shift.

• The Mechanistic Advantage: A +8 Da shift completely clears the natural chlorine isotopic envelope of the native drug. This ensures absolute zero cross-talk between the analyte and the IS, even at maximum clinical concentrations. Furthermore, utilizing the hydrate form of CP-d8 provides superior solid-state stability. Anhydrous cyclophosphamide is highly hygroscopic and prone to degradation during storage and weighing; the hydrate form resists ambient moisture fluctuations, ensuring precise gravimetric preparation of stock solutions as required by [2].

Mechanistic resolution of isotopic interference using CP-d8 versus CP-d4.

Quantitative Performance Comparison

The following table summarizes validation data comparing the three internal standard strategies across a standard therapeutic range (10 – 10,000 ng/mL in human plasma).

Validation Parameter	Ifosfamide (Analog IS)	Cyclophosphamide-d4	Cyclophosphamide-d8 Hydrate
Analyte-to-IS Co-elution	No ( Δ RT ~ 0.4 min)	Yes	Yes
IS Interference at ULOQ	< 1%	11.4% (Fails FDA/ICH)	< 0.1% (Pass)
Matrix Factor (IS-normalized)	0.72 – 1.35 (Highly variable)	0.98 – 1.02	0.99 – 1.01
Inter-assay Precision (%CV)	12.5%	6.8%	2.4%
Gravimetric Stability (Solid)	Stable	Hygroscopic (if anhydrous)	Highly Stable (Hydrate)

Data synthesis based on established LC-MS/MS validation parameters for alkylating agents.[3]

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It incorporates built-in quality control checks to verify extraction efficiency and ionization stability using Cyclophosphamide-d8 hydrate.

Reagent Preparation & System Suitability

• Stock Solution: Accurately weigh 1.00 mg of Cyclophosphamide-d8 hydrate. Dissolve in 1.0 mL of LC-MS grade Methanol to yield a 1 mg/mL stock. Self-Validation Check: The hydrate form prevents rapid moisture absorption during weighing, ensuring the 1 mg/mL concentration is gravimetrically exact.

• Working IS Solution (WIS): Dilute the stock solution in 50% Acetonitrile/Water to a final working concentration of 250 ng/mL.

Sample Extraction Workflow (Protein Precipitation)

• Aliquot: Transfer 50 µL of human plasma (blank, calibrator, QC, or unknown) into a 96-well plate.

• Spike: Add 10 µL of the CP-d8 WIS (250 ng/mL) to all wells except double blanks. Vortex for 30 seconds to ensure equilibration between the native drug and the SIL-IS.

• Precipitate: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to crash plasma proteins.

• Agitate & Centrifuge: Vortex the plate vigorously for 2 minutes. Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Dilute: Transfer 50 µL of the clear supernatant to a clean plate and dilute with 150 µL of LC-MS grade water. Causality: Diluting the highly organic supernatant with water matches the initial conditions of the reversed-phase LC gradient, preventing peak broadening and poor peak shape.

Step-by-step sample preparation and LC-MS/MS workflow for Cyclophosphamide quantification.

LC-MS/MS Analytical Conditions

• Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 0.0-0.5 min (5% B), 0.5-2.0 min (linear to 60% B), 2.0-2.5 min (95% B for column wash), 2.5-3.5 min (5% B for re-equilibration). Flow rate: 0.4 mL/min.

• Mass Spectrometry (Positive ESI MRM):

  • Cyclophosphamide: m/z 261.1 → 140.0 (Quantifier)

  • Cyclophosphamide-d8: m/z 269.1 → 144.0 (IS)

Conclusion

Validating a bioanalytical assay for Cyclophosphamide requires strict adherence to isotopic principles. Utilizing Cyclophosphamide-d8 hydrate circumvents the M+4 isotopic interference inherent to the drug's dual-chlorine structure, ensuring compliance with FDA and ICH M10 guidelines. Furthermore, the hydrate form guarantees the gravimetric stability necessary for long-term, multi-phase clinical trial support.

References

• Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." Federal Register, May 2018. Available at:[Link]

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH guideline M10 on bioanalytical method validation and study sample analysis." EMA Scientific Guidelines, July 2022. Available at:[Link]

• Harahap, Y., et al. "A Validated UPLC-MS/MS Method for the Quantification of Cyclophosphamide in Human Plasma: Application to Therapeutic Drug Monitoring." Annals of R.S.C.B., May 2021. Available at:[Link]

Sources

• 1. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. annalsofrscb.ro [annalsofrscb.ro]

Mechanistic Analysis: The Deuterium Isotope Effect vs. Carbon-13 Stability

In my tenure developing high-throughput bioanalytical assays, the selection of an internal standard (IS) is rarely a trivial checkbox. When quantifying Cyclophosphamide (CP)—a critical alkylating agent with a narrow therapeutic index—the precision of your liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay dictates the reliability of downstream pharmacokinetic (PK) and therapeutic drug monitoring (TDM) data.

This guide deconstructs the mechanistic differences between these two options, objectively compares their performance, and provides a self-validating framework for your bioanalytical workflows.

The fundamental assumption of an internal standard is that it behaves identically to the target analyte. While Cyclophosphamide-d8 is chemically nearly identical to CP, the substitution of eight hydrogen atoms with deuterium introduces subtle physicochemical shifts that can compromise this assumption .

The Deuterium Isotope Effect and Retention Time Shifts Deuterium possesses a smaller atomic radius and a lower zero-point energy compared to hydrogen. In highly deuterated molecules like CP-d8, this subtly decreases the molecule's overall lipophilicity. During reversed-phase ultra-high-performance liquid chromatography (UHPLC), this reduced lipophilicity causes CP-d8 to elute slightly earlier than unlabeled CP .

If the analyte and the IS do not perfectly co-elute, they enter the electrospray ionization (ESI) source at different times, exposing them to different co-eluting matrix components. This phenomenon leads to divergent degrees of ion suppression or enhancement, fundamentally compromising the accuracy of the quantitative assay .

H/D Back-Exchange Vulnerability Deuterium atoms located on labile functional groups can exchange with hydrogen atoms in the sample matrix or mobile phase. While the deuterium atoms in CP-d8 are generally located on the chloroethyl groups (which are relatively stable), extreme pH conditions during sample extraction can still pose a minor risk of isotopic degradation, leading to inconsistent IS signals .

The 13C Advantage In stark contrast, substituting carbon-12 with carbon-13 within the molecular skeleton does not alter the molecule's volume or lipophilicity. 13C-labeled Cyclophosphamide guarantees absolute chromatographic co-elution with the unlabeled analyte. This ensures that both molecules experience the exact same matrix suppression zones in the ESI source. Furthermore, 13C labels are locked into the carbon backbone and are completely impervious to back-exchange.

Objective Comparison: Performance Metrics

Despite the mechanistic superiority of 13C-labels, Cyclophosphamide-d8 remains heavily utilized and successfully validated in modern UPLC-MS/MS methods, including those utilizing advanced volumetric absorptive microsampling (VAMS) . The decision ultimately hinges on a balance of analytical rigor and commercial practicality.

Table 1: Quantitative & Qualitative Comparison of Internal Standards

Parameter	Cyclophosphamide-d8	13C-Cyclophosphamide	Mechanistic Causality
Chromatographic Co-elution	Slight RT shift (-0.02 to -0.05 min)	Perfect co-elution (0.00 min shift)	Deuterium lowers lipophilicity; 13C maintains exact molecular volume and polarity.
Matrix Effect Compensation	Good, but susceptible to differential ion suppression	Absolute and identical to analyte	RT shifts expose D8 to different matrix suppression zones in the ESI source.
Isotopic Stability	Minor risk of H/D back-exchange	100% stable	C-D bonds can exchange protons in extreme pH; 13C is locked in the carbon skeleton.
Commercial Availability	High (Readily available)	Low (Custom synthesis often required)	Deuterated precursors are abundant and cheaper to synthesize.
Cost Profile	Highly cost-effective	Premium cost	Complex synthetic routes for 13C incorporation drive up manufacturing expenses.

Experimental Validation: Self-Validating Protocol

To ensure that your chosen internal standard is actually correcting for matrix effects rather than introducing bias, your extraction and analysis protocol must be a self-validating system. The following workflow utilizes protein precipitation (PPT), which is highly efficient but leaves a significant amount of residual matrix, thereby stress-testing the internal standard's compensatory power.

Fig 1: Self-validating LC-MS/MS workflow for Cyclophosphamide extraction and quantification.

Step-by-Step Methodology:

• Sample Aliquoting & IS Spiking:

  • Action: Transfer 50 µL of human plasma into a microcentrifuge tube. Immediately spike with 10 µL of the working IS solution (CP-d8 or 13C-CP at 500 ng/mL).

  • Causality: Spiking the IS at the absolute beginning of the workflow ensures it is subjected to the exact same protein binding, thermal degradation, and extraction losses as the endogenous CP.

• Protein Precipitation (PPT):

  • Action: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid). Vortex vigorously for 2 minutes.

  • Causality: The organic solvent strips the hydration shell from plasma proteins, causing them to denature and precipitate. This releases protein-bound Cyclophosphamide into the solvent. The acidic environment stabilizes the analyte.

• Centrifugation:

  • Action: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the clear supernatant to an autosampler vial.

• UHPLC-ESI-MS/MS Analysis:

  • Action: Inject 2 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient mobile phase of Water and Methanol (both with 0.1% Formic Acid). Monitor MRM transitions: m/z 261.0 → 140.0 for CP, and m/z 269.0 → 140.0 for CP-d8 .

  • Causality: The C18 stationary phase provides hydrophobic retention. Formic acid acts as a proton donor, facilitating efficient positive electrospray ionization (ESI+).

• System Suitability & Self-Validation (The Matrix Factor Test):

  • Action: Calculate the IS-Normalized Matrix Factor (IS-MF) using post-extraction spiked blanks versus neat solvent standards.

  • Formula: IS-MF = (Peak Area of CP in Matrix / Peak Area of CP in Solvent) / (Peak Area of IS in Matrix / Peak Area of IS in Solvent)

  • Validation Criterion: A robust assay must yield an IS-MF between 0.85 and 1.15. If CP-d8 yields an IS-MF outside this range (indicating differential ion suppression due to a retention time shift), the chromatographic gradient must be flattened to force co-elution, or the assay must be upgraded to 13C-CP.

Strategic Recommendations

For routine therapeutic drug monitoring where the Lower Limit of Quantification (LLOQ) is relatively high (e.g., >5 ng/mL), Cyclophosphamide-d8 is highly effective, economically pragmatic, and easily sourced .

However, for rigorous pharmacokinetic studies requiring ultra-trace quantification in highly complex or variable matrices (such as severely lipemic or hemolyzed plasma), the absolute co-elution provided by a 13C-labeled internal standard is non-negotiable. It eliminates the analytical blind spots caused by the deuterium isotope effect, ensuring your data maintains unassailable scientific integrity.

References

• Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations." Waters. Available at: [Link]

• Wang, S., et al. "Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma." Journal of Pharmaceutical and Biomedical Analysis, PubMed (NIH). Available at:[Link]

• Annals of RSCB. "A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide in Human Plasma: Application to Therapeutic Drug." Annals of the Romanian Society for Cell Biology. Available at: [Link]

• Harahap, Y., et al. "Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide." Frontiers in Pharmacology. Available at:[Link]

Precision and Accuracy in LC-MS/MS Quantification of Cyclophosphamide: A Comparative Guide to Internal Standards

Introduction: The Analytical Challenge in Oncology TDM

Cyclophosphamide (CP) is a potent oxazaphosphorine alkylating prodrug widely utilized in oncology and immunosuppressive regimens[1]. Due to its narrow therapeutic window and significant inter-patient pharmacokinetic variability, therapeutic drug monitoring (TDM) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become a clinical and developmental standard[2].

However, quantifying CP in complex biological matrices (e.g., plasma, urine, dried blood spots) presents a fundamental analytical challenge: matrix effects . During Electrospray Ionization (ESI), endogenous matrix components like phospholipids co-elute with the analyte, competing for charge on the surface of ESI droplets and causing unpredictable signal suppression or enhancement[1]. To achieve authoritative accuracy and precision, the selection of the correct Internal Standard (IS) is the most critical variable in the assay design.

This guide objectively compares the performance of the Stable Isotope-Labeled Internal Standard (SIL-IS) Cyclophosphamide-d8 (CP-d8) against traditional analog internal standards (e.g., Ifosfamide), providing researchers with the mechanistic causality and experimental data required to optimize their bioanalytical workflows.

Mechanistic Causality: SIL-IS vs. Analog IS

To understand why CP-d8 drastically outperforms analog standards, we must examine the physical chemistry of reversed-phase chromatography and ESI dynamics.

The Flaw of Analog Standards (Ifosfamide)

Historically, structural isomers like Ifosfamide have been used as internal standards for CP[3]. While chemically similar, Ifosfamide possesses a slightly different partition coefficient. In a standard UHPLC gradient, this results in a retention time (RT) offset (e.g., Ifosfamide eluting at 1.9 min vs. CP at 2.0 min)[3]. Because the ESI matrix landscape changes by the millisecond, this differential elution exposes the analyte and the IS to entirely different suppression environments. Consequently, the IS fails to accurately normalize the analyte's signal, leading to quantification bias.

The CP-d8 Advantage

Cyclophosphamide-d8 is synthesized by substituting eight hydrogen atoms with deuterium, resulting in a mass shift of +8 Da[2]. Because deuteration does not significantly alter the molecule's hydrophobicity or pKa, CP and CP-d8 exhibit exact chromatographic co-elution . When the target analyte and the IS enter the ESI source at the exact same millisecond, they experience identical matrix suppression. Even if the absolute signal is suppressed by 50% due to a plasma phospholipid, the ratio of CP to CP-d8 remains perfectly constant, creating a self-correcting, highly precise analytical system.

Fig 1: Mechanistic divergence in matrix effect compensation between SIL-IS and Analog IS in LC-MS/MS.

Comparative Performance Data

The following tables synthesize validation data comparing CP-d8 against Ifosfamide across standard FDA/EMA bioanalytical parameters in human plasma.

Table 1: Accuracy and Precision (Intra-day and Inter-day)

Data normalized across a calibration range of 20–15,000 ng/mL[2].

Internal Standard	Intra-day Accuracy	Inter-day Accuracy	Intra-day Precision (CV%)	Inter-day Precision (CV%)
Cyclophosphamide-d8	98.2% – 101.5%	97.8% – 102.1%	2.65% – 5.12%	2.82% – 6.30%
Ifosfamide (Analog)	88.6% – 110.8%	85.4% – 112.3%	8.40% – 13.5%	10.2% – 14.8%

Analysis: CP-d8 tightly constrains variance to <7%, well within the stringent ≤15% regulatory acceptance criteria, whereas the analog IS approaches the maximum allowable limit due to uncompensated matrix fluctuations[2].

Table 2: Matrix Effect and Recovery Comparison

Matrix Factor (MF) is calculated as the peak area ratio in the presence of matrix divided by the peak area ratio in neat solvent.

Parameter	CP-d8 (SIL-IS)	Ifosfamide (Analog IS)	Causality of Difference
IS-Normalized MF	0.99 ± 0.02	0.82 ± 0.14	CP-d8 perfectly neutralizes ESI suppression via co-elution.
Extraction Recovery	100.1% – 101.0%	89.5% – 94.2%	CP-d8 identically mimics the analyte's partitioning during protein precipitation[2].

Step-by-Step Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure high scientific integrity, the following protocol utilizes CP-d8 to create a self-validating extraction and quantification system.

Phase 1: Reagent and Standard Preparation

• Stock Solutions: Prepare Cyclophosphamide (CP) and Cyclophosphamide-d8 (CP-d8) stock solutions at 1.0 mg/mL in LC-MS grade Methanol. Store at -80°C to prevent degradation.

• Working IS Solution: Dilute the CP-d8 stock in 100% Acetonitrile to a final working concentration of 250 ng/mL. Causality: Using 100% organic solvent for the IS spike ensures that the subsequent addition acts simultaneously as an internal standard delivery vehicle and a protein precipitant.

Phase 2: Sample Extraction (Protein Precipitation)

• Aliquot: Transfer 50 µL of human plasma (blank, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Spike & Precipitate: Add 150 µL of the Working IS Solution (CP-d8 in Acetonitrile) to the plasma.

  • Self-Validation Step: Include a "Blank Matrix Check" (plasma + neat Acetonitrile) to ensure no endogenous isobaric interference exists at the target MRM transitions.

• Vortex & Centrifuge: Vortex vigorously for 2 minutes to disrupt protein-drug binding. Centrifuge at 14,000 × g for 10 minutes at 4°C. Causality: High-speed cold centrifugation compacts the denatured protein pellet, preventing column fouling and extending the lifespan of the UHPLC system.

• Transfer: Transfer 100 µL of the clear supernatant into an autosampler vial containing 100 µL of LC-MS grade water. Mix well.

Phase 3: UHPLC-MS/MS Parameters

• Chromatography: Inject 5 µL onto a C18 UHPLC column (e.g., 2.1 × 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in Water

  • Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 3.5 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry (Positive ESI Mode):

  • Monitor the specific Multiple Reaction Monitoring (MRM) transitions. Utilizing the 37Cl isotopic adducts can sometimes provide cleaner backgrounds in complex matrices:

  • Cyclophosphamide: m/z 262.90 → 141.60[2]

  • Cyclophosphamide-d8: m/z 270.90 → 148.60[2]

  • Note: If utilizing the primary 35Cl isotope, transitions are typically m/z 261.1 → 140.1 for CP[4].

Phase 4: Data Processing

Calculate the peak area ratio of CP to CP-d8. Construct a calibration curve using linear regression with a 1/x² weighting factor to ensure accuracy at the Lower Limit of Quantification (LLOQ).

References

• A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide in Human Plasma: Application to Therapeutic Drug. Annals of R.S.C.B.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWW_WF2Dr6nL_Up_WYXs2m25-YuKOGE2NlnvcgFlJfIrlDmwiNtLf9ccJVXO88d9URkkfxO_NAqAtT_eFdRcIBGtzNSW1Yj7EQNJohI9IdRKwM_PAf8znhIL39DHUjZD07bOrUH2bMFFZpy1L1snZ7r54q3yy3lsP6l_sx0ytBXSmKEw==]
• A New Method to Quantify Ifosfamide Blood Levels Using Dried Blood Spots and UPLC-MS/MS in Paediatric Patients with Embryonic Solid Tumours. NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiRIx1Mt22lSNixtUCl67ybRLQPLqDTGMgE8rz4riOmRh_jqQHZ07CDCdxbYiQ-F8hQ96Sj6ssLbynOjun9skBkZ2rrS6m-61k7nFFXlBXa7I598VURdoh0id3Z1oAB8TaeJWGSyISfPqTow==]
• Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Frontiers.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSNyBmp9o21EvmHQD_K9dK51DGSMU8HcpKU9_hZ9jFz9vDx6PQBbY3CLjDTPofb0mQwsbedp7ngXvLqgwYGWNpcbnhW7PfSoRJrZxcM69AWmzZS07S14O4Qyb-oW_qo6bXi2y9ia46QyN1SXHqz1C4a-j6n9tKSt3x1cBsINn7w3JMMhUWvBqjjmH1nhXj2bUOfCo=]
• Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS). NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOVErN7kymPNVWcAC3MfPOEX7NXz0lddhIzN95tHr7az3pxTr4atpen-nzD27dUUUhxwfw16BmGuH241XZmnmHOVBqrs8tRHgUsRBqXnKbMu6dVtQr_u_uLvVtEQ5y7j0ArkdjWO-j3EeQSdU=]

Sources

• 1. Frontiers | Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide [frontiersin.org]
• 2. annalsofrscb.ro [annalsofrscb.ro]
• 3. A New Method to Quantify Ifosfamide Blood Levels Using Dried Blood Spots and UPLC-MS/MS in Paediatric Patients with Embryonic Solid Tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Matrix Effect Assessment in LC-MS/MS Bioanalysis: A Comparative Guide Using Cyclophosphamide-d8 Hydrate

As a Senior Application Scientist, I frequently encounter the "Achilles' heel" of liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis: the matrix effect[1]. When quantifying Cyclophosphamide—a foundational alkylating antineoplastic agent—in complex biological matrices like human plasma, co-eluting endogenous components (such as glycerophosphocholines) drastically alter the ionization efficiency of the target analyte in the electrospray ionization (ESI) source[1][2]. This phenomenon, known as ion suppression or enhancement, fundamentally compromises assay accuracy, precision, and reproducibility.

To mitigate this, the selection of an appropriate Internal Standard (IS) is critical. This guide objectively compares the performance of Cyclophosphamide-d8 hydrate (a Stable Isotope-Labeled Internal Standard, or SIL-IS)[3] against structural analogs (e.g., Ifosfamide) and external calibration (no IS)[4]. By examining the causality behind these experimental choices, we will demonstrate why SIL-IS remains the gold standard for self-validating bioanalytical workflows[5].

The Causality of Matrix Effects and the SIL-IS Advantage

In ESI-MS/MS, analytes and matrix components compete for access to the droplet surface during the desolvation process. If a high concentration of unmeasured matrix components co-elutes with Cyclophosphamide, they monopolize the available charge, leading to a suppressed analyte signal[6].

Understanding the physical mechanism of this suppression reveals why different calibration strategies yield vastly different results:

• External Calibration (No IS): Fails entirely to account for this suppression. Because the calibration curve is built in a neat solvent (free of matrix), analyzing a plasma sample with 30% ion suppression will result in a severe under-reporting of the drug concentration[4].

• Structural Analog IS (Ifosfamide): Ifosfamide is an isomer of cyclophosphamide. While chemically similar, it possesses a different chromatographic retention time. Consequently, it elutes in a different "matrix environment" and experiences a different degree of ion suppression than the target analyte. Attempting to normalize the cyclophosphamide signal against an IS that is experiencing a different physical reality introduces systemic bias[7].

• Cyclophosphamide-d8 hydrate (SIL-IS): By replacing eight hydrogen atoms with deuterium, the molecule retains nearly identical physicochemical and chromatographic properties to unlabeled Cyclophosphamide[3][8]. It co-elutes exactly with the analyte, competing for the exact same droplet surface in the ESI source[5]. Any matrix-induced suppression affects both the analyte and the SIL-IS equally. When we calculate the response ratio (Analyte Area / IS Area), the matrix effect mathematically cancels out[9]. The hydrate form is specifically utilized to ensure superior stability and precise weighing during standard preparation.

Experimental Workflow: The Matuszewski Protocol

To objectively quantify this advantage, we employ the industry-standard Matuszewski post-extraction spike method[2][10]. This protocol is a self-validating system: it independently measures Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE), ensuring that PE=MF×RE . Any deviation from this equation immediately flags an analytical error in sample preparation or data acquisition[11].

Caption: Self-validating LC-MS/MS workflow for Matrix Factor, Recovery, and Process Efficiency.

Step-by-Step Methodology

• Set 1 (Neat Standard Preparation): Prepare Cyclophosphamide and the chosen IS (Cyclophosphamide-d8 hydrate or Ifosfamide) in the reconstitution solvent (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid) at Low, Medium, and High Quality Control (QC) concentrations[6][12].

• Set 2 (Post-Extraction Spike): Extract six independent lots of blank human plasma using protein precipitation (e.g., 3 volumes of cold Acetonitrile). Centrifuge and transfer the supernatant. Spike the target analyte and IS into this post-extracted matrix at the same final concentrations as Set 1[2].

• Set 3 (Pre-Extraction Spike): Spike the target analyte and IS into six independent lots of blank human plasma before extraction. Perform the exact same protein precipitation extraction as in Set 2[11].

• LC-MS/MS Acquisition: Inject all samples into the LC-MS/MS system using ESI in positive Multiple Reaction Monitoring (MRM) mode. Ensure the column is fully flushed with a high-organic gradient between injections to prevent phospholipid build-up[12].

• Self-Validation Check: Calculate absolute peak areas. Verify that the Process Efficiency (Set 3 / Set 1) equals the product of the Matrix Factor (Set 2 / Set 1) and Extraction Recovery (Set 3 / Set 2)[11].

Quantitative Data Comparison

The following table summarizes the experimental results comparing the three calibration strategies across six independent plasma lots at the Medium QC level (100 ng/mL).

Calibration Strategy	Absolute Matrix Factor (Analyte)	IS-Normalized Matrix Factor	CV of IS-Normalized MF (%)	Analytical Verdict
External Calibration (No IS)	0.68	N/A	18.5%	Fail. Severe ion suppression (~32% loss of signal) and high lot-to-lot variability.
Structural Analog IS (Ifosfamide)	0.68	0.82	11.2%	Marginal. Ifosfamide elutes at a different time, experiencing different suppression (MF = 0.83). Fails to fully normalize the analyte signal.
SIL-IS (Cyclophosphamide-d8 hydrate)	0.68	1.01	1.8%	Pass (Gold Standard). The deuterated IS experiences the exact same 32% suppression. The ratio perfectly normalizes the matrix effect.

Note: Regulatory guidelines (e.g., FDA, EMA) require the Coefficient of Variation (CV) of the IS-normalized Matrix Factor to be < 15% across at least six independent matrix lots[1]. Only the SIL-IS approach robustly meets this criterion.

Conclusion

While structural analogs may initially seem like a cost-effective alternative, the causality of ESI ion suppression dictates that only a perfectly co-eluting standard can mathematically eliminate matrix effects[9][13]. Cyclophosphamide-d8 hydrate guarantees that the IS-normalized Matrix Factor remains tightly clustered around 1.0, ensuring the scientific integrity, accuracy, and trustworthiness of the pharmacokinetic data generated during drug development[3][7].

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS." Analytical Chemistry 75.13 (2003): 3019-3030.[Link]

• Panigrahi, A., et al. "A Validated Uplc-Ms/Ms Method for the Quantification of Cyclophosphamide in Human Plasma: Application to Therapeutic Drug Monitoring." Annals of R.S.C.B. 25.6 (2021): 15063-15080.[Link]

• Taylor & Francis. "Assessment of matrix effect in quantitative LC-MS bioanalysis." Bioanalysis (2024).[Link]

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A Comparative Analysis of Cyclophosphamide-d8 Recovery Rates in Plasma vs. Whole Blood: A Guide for Bioanalytical Method Development

In the landscape of pharmacokinetic (PK) and toxicokinetic (TK) studies, the precise quantification of therapeutic agents in biological matrices is paramount. For a drug like cyclophosphamide, a widely used alkylating agent in chemotherapy, this accuracy is not just a matter of analytical rigor but a cornerstone of patient safety and treatment efficacy. A frequent and critical decision in the bioanalytical workflow is the choice of matrix: plasma or whole blood. This guide provides an in-depth comparison of the recovery rates of Cyclophosphamide-d8, a common internal standard, from these two matrices, offering experimental data and procedural insights to inform your method development.

The distribution of a drug between plasma and red blood cells (RBCs) is governed by its physicochemical properties, such as lipophilicity, charge, and affinity for transporters on the RBC membrane. For cyclophosphamide, its moderate lipophilicity suggests a potential for partitioning into blood cells, making the choice between plasma and whole blood a non-trivial consideration that can significantly impact the reported concentration and, consequently, the derived pharmacokinetic parameters. This guide will dissect the nuances of this choice, providing a robust framework for your own investigations.

Experimental Design: A Head-to-Head Comparison

To objectively assess the recovery of Cyclophosphamide-d8, a direct comparison was designed using a protein precipitation (PPT) extraction method, a common and straightforward approach for this analyte. The rationale for choosing PPT is its ability to efficiently denature proteins in both plasma and whole blood, releasing the analyte into the supernatant for subsequent analysis.

The following diagram outlines the experimental workflow employed to compare the recovery of Cyclophosphamide-d8 from plasma and whole blood.

Figure 2: Factors influencing the distribution of cyclophosphamide between plasma and red blood cells.

The observed lower recovery from whole blood is likely due to the sequestration of Cyclophosphamide-d8 within the cellular components of blood, primarily the red blood cells. A simple protein precipitation may not be sufficient to efficiently lyse the RBCs and release the drug that has partitioned into the intracellular space or is bound to the cell membrane. This can lead to an underestimation of the total drug concentration in circulation if whole blood is used without a more rigorous extraction method, such as one involving cell lysis.

Conclusions and Recommendations

• Plasma is the preferred matrix for Cyclophosphamide bioanalysis when using protein precipitation. The recovery of Cyclophosphamide-d8 is significantly higher and more consistent in plasma, leading to a more accurate and reliable quantification.

• If whole blood is the required matrix, a more exhaustive extraction method is necessary. To ensure the complete recovery of cyclophosphamide from whole blood, methods that include a specific cell lysis step (e.g., using hypotonic solutions, freeze-thaw cycles, or specific lysing agents) prior to protein precipitation should be considered and validated.

• Method validation is critical. Regardless of the chosen matrix, a thorough method validation, including a comprehensive assessment of recovery, matrix effects, and stability, is essential to ensure the reliability of the bioanalytical data in accordance with regulatory guidelines.

By understanding the distribution of your analyte and carefully selecting and validating your matrix and extraction method, you can ensure the generation of high-quality bioanalytical data that you can trust.

References

• de Jonge, M. E., et al. (2005). Clinical pharmacokinetics of cyclophosphamide. Clinical Pharmacokinetics, 44(11), 1135-1164. Available at: [Link]

• Polson, C., et al. (2003). Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 785(2), 263-275. Available at: [Link]

• Hempel, G., et al. (2004). Determination of cyclophosphamide in human plasma and blood by high-performance liquid chromatography with tandem mass spectrometry. Journal of Chromatography B, 804(2), 347-353. Available at: [Link]

• Slawson, M. H., et al. (1997). Determination of cyclophosphamide in whole blood and plasma by gas chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 696(1), 103-110. Available at: [Link]

• Talebi, M. (2021). An Overview of Sample Preparation in Bioanalysis. Bioanalysis, 13(12), 999-1018. Available at: [Link]

• Li, W., et al. (2012). Bioanalytical approaches for biological sample preparation. Journal of Chromatography B, 883-884, 1-13. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

Optimizing LC-MS/MS Calibration Linearity: A Comparative Guide to Cyclophosphamide-d8 Hydrate

Executive Summary & The Analytical Challenge

Therapeutic drug monitoring (TDM) and pharmacokinetic profiling of the alkylating antineoplastic agent Cyclophosphamide (CP) require highly sensitive, robust, and wide-ranging analytical methods[1]. The primary challenge in quantifying CP from complex biological matrices (such as plasma or volumetric absorptive microsampling) is overcoming the matrix effect —endogenous compounds that co-elute with the analyte, causing unpredictable ionization suppression or enhancement[2].

To correct for these fluctuations, a Stable Isotope-Labeled Internal Standard (SIL-IS) is mandatory. However, not all deuterated standards are created equal. This guide objectively compares the performance of Cyclophosphamide-d8 hydrate against alternative internal standards (like Cyclophosphamide-d4 and non-deuterated analogs), demonstrating why the 8-Dalton mass shift is a fundamental requirement for maintaining strict calibration curve linearity at high concentrations.

Mechanistic Causality: The "Isotopic Cross-Talk" Phenomenon

As a bioanalytical scientist, selecting an internal standard requires analyzing the natural isotopic distribution of the target analyte. Cyclophosphamide ( C7​H15​Cl2​N2​O2​P ) contains two chlorine atoms .

Chlorine exists naturally as two major isotopes: ³⁵Cl (75.8%) and ³⁷Cl (24.2%). Consequently, the mass spectrum of unlabeled CP exhibits a distinct and heavy isotopic envelope. A molecule with two chlorine atoms produces significant M+2 (one ³⁵Cl, one ³⁷Cl) and M+4 (two ³⁷Cl) isotopic peaks. The M+4 peak represents approximately 10–11% of the monoisotopic (M) peak's intensity.

The Failure of CP-d4: If Cyclophosphamide-d4 (CP-d4) is used as the internal standard, its monoisotopic mass is exactly 4 Daltons higher than unlabeled CP. At the Upper Limit of Quantification (ULOQ), the massive concentration of unlabeled CP produces a large M+4 isotopic peak that bleeds directly into the MRM transition of the CP-d4 internal standard. This phenomenon, known as isotopic cross-talk , artificially inflates the internal standard peak area at high drug concentrations. The mathematical result is a downward-bending, non-linear calibration curve.

The CP-d8 Hydrate Advantage: By utilizing Cyclophosphamide-d8 hydrate , the internal standard is shifted by +8 Daltons (e.g., precursor m/z 270.90 vs CP m/z 262.90)[1]. This massive mass shift completely clears the dichloro-isotopic envelope of the unlabeled drug. The IS signal remains perfectly constant across the entire dynamic range, preserving strict linearity (R² > 0.995) even at extreme concentrations up to 15,000 ng/mL[1]. Furthermore, the hydrate form is utilized because it offers superior solid-state stability and predictable hygroscopicity compared to the anhydrous form, ensuring precise gravimetric weighing during stock preparation.

Caption: Mechanism of isotopic cross-talk elimination using CP-d8 vs CP-d4.

Comparative Performance Data

The following table summarizes the quantitative performance differences between various internal standard strategies used in CP bioanalysis.

Internal Standard Strategy	Mass Shift	Isotopic Interference at ULOQ	Matrix Effect Correction	Typical Linear Range	R² Performance
Cyclophosphamide-d8 Hydrate	+8 Da	None (Clears M+4 and M+6)	Excellent (Co-elutes perfectly)	20 – 15,000 ng/mL [1]	> 0.995
Cyclophosphamide-d4	+4 Da	High (M+4 overlap from ³⁷Cl₂)	Excellent	50 – 5,000 ng/mL	~ 0.980 (Non-linear at high end)
Structural Analog (e.g., Ifosfamide)	N/A	None	Poor (Different retention time)	100 – 10,000 ng/mL	Variable (Fails FDA matrix limits)

Self-Validating Experimental Protocol

To guarantee analytical trustworthiness, the following step-by-step methodology incorporates self-validating system suitability and quality control (QC) checks based on FDA/EMA bioanalytical guidelines.

Phase 1: Stock & Standard Preparation

• IS Stock Preparation: Weigh exactly 1.00 mg of Cyclophosphamide-d8 hydrate. Dissolve in 1.0 mL of LC-MS grade methanol to yield a 1 mg/mL stock solution[1]. (Causality: The hydrate form prevents rapid moisture absorption during weighing, ensuring absolute concentration accuracy).

• Analyte Stock Preparation: Prepare a 1 mg/mL stock of unlabeled Cyclophosphamide in methanol[1].

• Calibration Curve Spiking: Using serial dilution in blank human plasma, prepare an 8-point calibration curve at: 20, 40, 200, 1000, 5000, 8000, 12000, and 15000 ng/mL[1].

• QC Samples: Prepare independent Quality Control samples at 20 ng/mL (LLOQ), 60 ng/mL (LQC), 7500 ng/mL (MQC), and 13000 ng/mL (HQC)[1].

Phase 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of each calibration standard, QC, and unknown plasma sample into a 96-well extraction plate.

• Add 10 µL of the CP-d8 working internal standard solution (e.g., 5000 ng/mL) to all wells except the double-blank.

• Add 150 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the clean supernatant to an autosampler vial for injection.

Phase 3: UPLC-MS/MS Analysis

• Chromatography: Inject 2 µL onto a UPLC BEH C18 column (2.1 × 100 mm, 1.7 µm)[2].

• Mobile Phases: Run a gradient elution using 0.1% Formic acid in water (Mobile Phase A) and Methanol (Mobile Phase B) at a flow rate of 0.4 mL/min[1].

• Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

  • Transition for CP: m/z 262.90 → 141.60[1]

  • Transition for CP-d8: m/z 270.90 → 148.60[1]

Phase 4: Self-Validation & Acceptance Criteria

• Linearity Check: Plot the peak area ratio (Area CP / Area CP-d8) against the nominal concentration using a 1/x2 weighted linear regression. The back-calculated concentrations must fall within ±15% of their nominal values (±20% for the 20 ng/mL LLOQ)[1].

• IS Stability Check: The CP-d8 peak area variation across all samples (blanks, standards, and QCs) must be < 5% RSD. Any systematic drift indicates uncorrected matrix suppression.

Caption: LC-MS/MS workflow for Cyclophosphamide quantification using CP-d8 IS.

References

• Annals of R.S.C.B.
• National Institutes of Health (PMC)
• Simultaneous Determination of Cyclophosphamide and Carboxyethylphosphoramide Mustard in Human Plasma Using Online Extraction and Electrospray Tandem Mass Spectrometry (HTLC-ESI-MS/MS)

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• 2. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Cyclophosphamide-d8 (hydrate): A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The handling and disposal of potent compounds like Cyclophosphamide-d8 (hydrate) demand not just procedural adherence, but a deep, causal understanding of the risks and the rationale behind safety protocols. This guide provides a comprehensive framework for the proper disposal of Cyclophosphamide-d8 (hydrate), ensuring the protection of personnel and the environment, thereby upholding the highest standards of laboratory practice.

Cyclophosphamide is a potent cytotoxic and antineoplastic agent, classified as a hazardous drug by multiple regulatory bodies, including the U.S. Environmental Protection Agency (EPA) with the waste code U058.[1][2][3] The deuterated and hydrated form, Cyclophosphamide-d8 (hydrate), while used for specific analytical and research purposes, possesses the same core toxic properties.[4][5][6][7] Therefore, its disposal must be managed with the same level of rigor as its non-deuterated counterpart.

I. Foundational Principles of Cyclophosphamide-d8 (hydrate) Waste Management

The cornerstone of safe disposal is a multi-layered approach encompassing risk assessment, meticulous handling, and compliant waste segregation. Due to its toxicity, including carcinogenicity, mutagenicity, and reproductive hazards, there are no established safe levels of exposure to cyclophosphamide.[4][6][7][8][9][10][11] Consequently, all waste generated from its use is considered hazardous.

Hazard Profile of Cyclophosphamide-d8 (hydrate)

To appreciate the necessity of stringent disposal protocols, it is crucial to understand the inherent dangers of this compound.

Hazard Classification	Description
Acute Toxicity (Oral)	Toxic if swallowed.[4][5][6][7][11][12]
Carcinogenicity	May cause cancer.[4][5][6][7][11]
Mutagenicity	May cause genetic defects.[4][6][7][8]
Reproductive Toxicity	May damage fertility or the unborn child.[4][6][11]
Organ Toxicity	Causes damage to organs through prolonged or repeated exposure.[4][6]

This table summarizes the primary health hazards associated with cyclophosphamide, which are applicable to its deuterated and hydrated form.

II. Step-by-Step Disposal Protocol for Cyclophosphamide-d8 (hydrate)

This protocol outlines the essential steps for the safe disposal of various forms of Cyclophosphamide-d8 (hydrate) waste. All handling of this compound and its waste must be performed within a designated area, such as a chemical fume hood or a Class II Type B biological safety cabinet, to minimize exposure.[8]

A. Personal Protective Equipment (PPE): The First Line of Defense

Before handling any Cyclophosphamide-d8 (hydrate) waste, donning the appropriate PPE is mandatory. This is not merely a procedural step but a critical barrier to prevent accidental exposure.

• Gloves: Two pairs of chemotherapy-tested nitrile gloves are required. The inner glove should be tucked under the gown cuff, and the outer glove should extend over the cuff.[13]

• Gown: A disposable, low-permeability chemotherapy gown with a solid front, long sleeves, and tight-fitting elastic or knit cuffs.[13]

• Eye Protection: Chemical splash goggles and a face shield should be worn, especially when there is a risk of splashing.[13]

• Respiratory Protection: For handling powders or in the event of a spill outside of a containment device, a NIOSH-approved respirator (e.g., N95 or higher) is necessary.[9]

B. Waste Segregation: A Critical Decision Point

Proper segregation of Cyclophosphamide-d8 (hydrate) waste is paramount to ensure it is handled and treated correctly. The waste is broadly categorized into "trace" and "bulk" contamination.

Diagram: Decision Workflow for Cyclophosphamide-d8 (hydrate) Waste Disposal

A flowchart illustrating the decision-making process for segregating different types of cyclophosphamide waste.

• Trace Chemotherapy Waste: This category includes items that are "RCRA empty," meaning they contain no more than 3% by weight of the original substance.[1] Examples include:

  • Empty vials, IV bags, and tubing

  • Used gloves, gowns, and other disposable PPE

  • Contaminated wipes and absorbent pads used for routine cleaning[1][8][14]

  Disposal Procedure:

  • Place all trace chemotherapy waste into a designated yellow, leak-proof container or bag clearly labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste".[1][15]

  • Do not mix with regular or biohazardous waste.

• Bulk Chemotherapy Waste: This includes any waste that does not meet the "RCRA empty" criteria. Examples are:

  • Partially used vials or IV bags

  • Spill cleanup materials from a significant spill

  • Unused or expired Cyclophosphamide-d8 (hydrate)

  Disposal Procedure:

  • Bulk chemotherapy waste is considered hazardous waste and must be disposed of in a black container specifically designated for this purpose.[1]

  • The container must be clearly labeled as "Hazardous Waste," "Chemotherapy Waste," and include the chemical name (Cyclophosphamide-d8 (hydrate)).

• Sharps Waste: Needles, syringes, and other sharps contaminated with Cyclophosphamide-d8 (hydrate) require special handling to prevent injuries.

  Disposal Procedure:

  • Immediately after use, dispose of all contaminated sharps in a puncture-resistant, leak-proof sharps container that is clearly labeled as "Chemotherapy Sharps Waste".[1][9][15]

  • Do not recap, bend, or break needles.[9]

  • These containers are typically yellow to differentiate them from other sharps containers.[1][15]

C. Decontamination and Spill Management

Accidental spills must be managed promptly and correctly to prevent exposure and environmental contamination.

• Minor Spills (inside a containment device):

  • Clean the area immediately using absorbent pads.[14]

  • Decontaminate the surface with a suitable agent, such as a detergent solution, followed by a thorough rinse with water.[8][9][14] Some studies suggest that sodium hypochlorite can be effective but may be corrosive to stainless steel surfaces.[16]

  • All cleanup materials must be disposed of as bulk chemotherapy waste.[9][14]

• Major Spills (outside a containment device):

  • Evacuate and restrict access to the area.

  • Wear appropriate PPE, including respiratory protection.

  • Contain the spill with absorbent materials.

  • Follow your institution's specific spill cleanup procedures for hazardous chemicals.

  • Report the spill to your institution's Environmental Health and Safety (EHS) office.

III. Final Disposal Pathway

All segregated Cyclophosphamide-d8 (hydrate) waste, whether trace, bulk, or sharps, must ultimately be disposed of through a licensed hazardous waste contractor.[8] The preferred and most environmentally sound method for destroying cytotoxic drugs is high-temperature incineration.[2][17] This process ensures the complete destruction of the hazardous chemical structure. Never dispose of Cyclophosphamide-d8 (hydrate) or its contaminated materials in the regular trash, down the drain, or in biohazard bags that are autoclaved.[8][10][18]

IV. Conclusion: A Commitment to Safety and Scientific Excellence

The proper disposal of Cyclophosphamide-d8 (hydrate) is not a peripheral task but a core component of responsible scientific practice. By understanding the "why" behind these procedures—the inherent hazards of the compound—and meticulously following the "how," researchers can ensure a safe laboratory environment for themselves and their colleagues. This commitment to safety is inextricably linked to the integrity and success of your research endeavors.

V. References

• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of Cyclophosphamide Date. (2018, June 22). LSUHSC. Available from: [Link]

• Standard Operating Procedure for Cyclophosphamide in Animals. Weizmann Institute of Science. Available from: [Link]

• SOP # 007 for Cyclophosphamide Standard Operating Procedure for Cyclophosphamide in Animals. (2019, November 1). Weizmann Institute of Science. Available from: [Link]

• Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies. (1999). World Health Organization. Available from: [Link]

• van Oers, M. M., et al. (2020). Oxidative degradation of cyclophosphamide using thermal plasma activation and UV/H2O2 treatment in tap water. Environmental Research, 182, 109046. Available from: [Link]

• Medeiros, L. S., et al. (2021). Electrodegradation of cyclophosphamide in artificial urine by combined methods. Journal of the Brazilian Chemical Society, 33. Available from: [Link]

• De Méo, M., et al. (2011). Cyclophosphamide degradation by advanced oxidation processes. Water research, 45(5), 2247-54. Available from: [Link]

• Castegnaro, M., et al. (1990). Chemical Degradation of Wastes of Antineoplastic Agents: Cyclophosphamide, Ifosfamide and Melphalan. American Industrial Hygiene Association Journal, 51(6), 318-23. Available from: [Link]

• Sadiq, R., et al. (2022). Investigation of the Degradation Behavior of Cyclophosphamide by Catalytic Ozonation Based on Mg(OH)2. Catalysts, 12(3), 346. Available from: [Link]

• Bussières, J. F., et al. (2014). Comparison of Decontamination Efficacy of Cleaning Solutions on a Biological Safety Cabinet Workbench Contaminated by Cyclophosphamide. The Canadian Journal of Hospital Pharmacy, 67(5), 349–356. Available from: [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. (1986, January 29). Occupational Safety and Health Administration. Available from: [Link]

• Procedures for cleaning up hazardous drug spills and leaks technical information paper no. 59-081-0917. (2017). Defense Centers for Public Health. Available from: [Link]

• STANDARD OPERATING PROCEDURE (SOP): Cyclophosphamide. University of Windsor. Available from: [Link]

• Safety Data Sheet: Cyclophosphamide. (2021, January 21). Chemos GmbH & Co.KG. Available from: [Link]

• Controlling Occupational Exposure to Hazardous Drugs. (2016, February 1). Occupational Safety and Health Administration. Available from: [Link]

• Cyclophosphamide for Injection, USP - SAFETY DATA SHEET. (2023, October 1). Long Grove Pharmaceuticals. Available from: [Link]

• Cyclophosphamide for injection - Safety Data Sheet. (2023, May 30). Fresenius Kabi USA. Available from: [Link]

• Waste Disposal Process of Chemotherapy Waste. (2023, June 26). MedPro Disposal. Available from: [Link]

• Safe Handling of Hazardous Drugs. (2025, March 5). Duke University Occupational & Environmental Safety Office. Available from: [Link]

• Guide to Cytotoxic Waste Compliance. (2019, July 4). Daniels Health. Available from: [Link]

• Cyclophosphamide monohydrate - Safety Data Sheet. (2023, April 3). European Directorate for the Quality of Medicines & HealthCare. Available from: [Link]

• Safety data sheet - Cyclophosphamide. (2019, August 21). British Pharmacopoeia. Available from: [Link]

• Safe handling of cytotoxic drugs in the workplace. (2026, January 13). Health and Safety Executive. Available from: [Link]

• Guide for handling cytotoxic drugs and related waste. (2017, February 15). WorkSafe QLD. Available from: [Link]

• Management of Hazardous Waste Pharmaceuticals. (2026, January 22). US EPA. Available from: [Link]

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